An In-Depth Technical Guide to 5-Iodo-4-methyl-1,3-thiazol-2-amine (CAS 3034-58-0)
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 5-Iodo-4-methyl-1,3-thiazol-2-amine...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 5-Iodo-4-methyl-1,3-thiazol-2-amine (CAS 3034-58-0), a key heterocyclic building block in medicinal chemistry. The 2-aminothiazole scaffold is a privileged structure found in numerous biologically active compounds and approved pharmaceuticals. The introduction of an iodine atom at the 5-position offers a versatile handle for further molecular elaboration through various cross-coupling reactions, making this compound a valuable intermediate for the synthesis of diverse compound libraries in drug discovery programs. This guide will delve into the practical aspects of its synthesis, detailed spectroscopic characterization, and its application in modern synthetic methodologies.
Introduction: The Significance of the 2-Aminothiazole Core and the Role of Iodination
The 1,3-thiazole ring is a fundamental five-membered aromatic heterocycle containing sulfur and nitrogen atoms. When substituted with an amino group at the 2-position, it forms the 2-aminothiazole scaffold, a moiety of immense importance in medicinal chemistry. This structural motif is present in a wide array of compounds exhibiting diverse pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The enduring interest in 2-aminothiazole derivatives stems from their ability to act as bioisosteres for other functional groups and their capacity to form key interactions with biological targets.
The strategic introduction of a halogen, particularly iodine, onto the thiazole ring significantly enhances its synthetic utility. The carbon-iodine bond is the most reactive among the halogens in palladium-catalyzed cross-coupling reactions, providing a versatile entry point for the introduction of a wide range of substituents. 5-Iodo-4-methyl-1,3-thiazol-2-amine, therefore, serves as a highly valuable and versatile building block for the construction of complex molecular architectures in the pursuit of new therapeutic agents.
Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical and spectroscopic properties of 5-Iodo-4-methyl-1,3-thiazol-2-amine is essential for its effective use in synthesis and for the characterization of its derivatives.
Physicochemical Properties
Property
Value
Source
CAS Number
3034-58-0
Molecular Formula
C₄H₄IN₃S
Calculated
Molecular Weight
241.06 g/mol
Calculated
Appearance
Off-white to yellow solid (predicted)
General knowledge
Melting Point
Not reported
Boiling Point
Not reported
Solubility
Likely soluble in organic solvents such as DMSO, DMF, and chlorinated solvents. Poorly soluble in water (predicted).
General knowledge
Spectroscopic Characterization
Detailed spectroscopic data is crucial for confirming the identity and purity of 5-Iodo-4-methyl-1,3-thiazol-2-amine. Although specific spectra for this compound are not widely published, expected chemical shifts and fragmentation patterns can be predicted based on the analysis of related structures.
¹H NMR Spectroscopy (Predicted):
-CH₃ group: A singlet peak is expected around δ 2.2-2.5 ppm.
-NH₂ group: A broad singlet is anticipated in the region of δ 5.0-7.0 ppm, the exact position of which can be influenced by the solvent and concentration.
¹³C NMR Spectroscopy (Predicted):
C2 (C-NH₂): Expected in the range of δ 165-170 ppm.
C4 (C-CH₃): Predicted to be around δ 145-150 ppm.
C5 (C-I): This carbon is expected to have a significantly shielded chemical shift due to the heavy atom effect of iodine, likely appearing in the range of δ 70-80 ppm.
-CH₃: The methyl carbon is expected around δ 15-20 ppm.
Mass Spectrometry (Predicted):
The molecular ion peak [M]⁺ would be observed at m/z 241. A prominent peak corresponding to the loss of iodine ([M-I]⁺) at m/z 114 might also be present. The isotopic pattern of iodine would not be a distinguishing feature as it is monoisotopic.
Infrared (IR) Spectroscopy (Predicted):
N-H stretching: Broad bands in the region of 3100-3400 cm⁻¹.
C=N stretching: A sharp band around 1620-1650 cm⁻¹.
C-N stretching: In the range of 1300-1350 cm⁻¹.
C-S stretching: Weaker bands in the fingerprint region.
Synthesis of 5-Iodo-4-methyl-1,3-thiazol-2-amine
The synthesis of 5-Iodo-4-methyl-1,3-thiazol-2-amine is typically achieved through a two-step process: the initial construction of the 2-amino-4-methylthiazole core, followed by regioselective iodination at the C5 position.
Step 1: Synthesis of the Precursor, 2-Amino-4-methylthiazole
The most common and efficient method for the synthesis of 2-aminothiazoles is the Hantzsch thiazole synthesis . This reaction involves the condensation of a thioamide (in this case, thiourea) with an α-haloketone (chloroacetone).
Figure 1: Hantzsch synthesis of 2-Amino-4-methylthiazole.
Experimental Protocol: Synthesis of 2-Amino-4-methylthiazole
Materials:
Thiourea (1 mole, 76 g)
Chloroacetone (1 mole, 92.5 g, 80 mL)
Water (200 mL)
Sodium hydroxide (solid, 200 g)
Diethyl ether
Procedure:
Suspend thiourea in water in a 500-mL flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer.
With stirring, add chloroacetone over a period of 30 minutes. The reaction is exothermic, and the thiourea will dissolve.
Reflux the resulting yellow solution for two hours.
Cool the mixture and, with continuous stirring, add solid sodium hydroxide while maintaining cooling.
Separate the upper oily layer. Extract the aqueous layer three times with diethyl ether.
Combine the oil and ethereal extracts and dry over solid sodium hydroxide.
Filter the solution and remove the ether by distillation.
Distill the residual oil under reduced pressure. The product, 2-amino-4-methylthiazole, is collected at 130-133°C/18 mm Hg.
Yield: 70-75%
Purification: The distilled product typically solidifies on cooling and has a melting point of 44-45°C.
Step 2: Iodination of 2-Amino-4-methylthiazole
The C5 position of the 2-aminothiazole ring is electron-rich and, therefore, susceptible to electrophilic substitution. Iodination can be achieved using various iodinating agents. N-Iodosuccinimide (NIS) is a commonly used and effective reagent for this transformation due to its mild nature and ease of handling.
Figure 2: Iodination of 2-Amino-4-methylthiazole.
General Experimental Protocol: Iodination of 2-Amino-4-methylthiazole
While a specific, validated protocol for this exact transformation is not detailed in the available literature, a general procedure can be proposed based on similar reactions.
Materials:
2-Amino-4-methylthiazole
N-Iodosuccinimide (NIS) (1.0 - 1.2 equivalents)
Anhydrous solvent (e.g., acetonitrile, DMF, or chloroform)
Procedure:
Dissolve 2-amino-4-methylthiazole in the chosen anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).
Add N-Iodosuccinimide portion-wise to the stirred solution at room temperature.
Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight depending on the solvent and temperature.
Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate to remove any unreacted iodine.
Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel or by recrystallization to afford 5-Iodo-4-methyl-1,3-thiazol-2-amine.
Reactivity and Synthetic Applications
The synthetic utility of 5-Iodo-4-methyl-1,3-thiazol-2-amine lies in the reactivity of the C-I bond, which readily participates in a variety of palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of diverse functionalities at the 5-position of the thiazole ring, making it a powerful tool for generating compound libraries for drug discovery.
Exploratory
2-amino-5-iodo-4-methylthiazole structure and SMILES code
This guide details the structural characterization, synthesis, and application of 2-amino-5-iodo-4-methylthiazole , a critical heterocyclic intermediate in medicinal chemistry. Executive Summary 2-Amino-5-iodo-4-methylth...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the structural characterization, synthesis, and application of 2-amino-5-iodo-4-methylthiazole , a critical heterocyclic intermediate in medicinal chemistry.
Executive Summary
2-Amino-5-iodo-4-methylthiazole is a halogenated thiazole derivative utilized primarily as a scaffold in drug discovery. Its structural significance lies in the C5-iodine functionality, which serves as a highly reactive handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), allowing for the rapid diversification of the thiazole core. This guide provides the definitive structural codes, synthesis protocols, and analytical expectations for researchers utilizing this compound.
Structural Identity & Characterization
Property
Data / Code
IUPAC Name
5-iodo-4-methyl-1,3-thiazol-2-amine
Common Name
2-Amino-5-iodo-4-methylthiazole
Molecular Formula
Molecular Weight
240.07 g/mol
CAS Number
Not widely listed (Custom Synthesis Grade); Precursor CAS: 1603-91-4
SMILES (Canonical)
CC1=C(SC(=N1)N)I
SMILES (Isomeric)
Cc1c(I)sc(N)n1
InChIKey
Predicted based on structure:[1]LZRXQZJZOZJZOZ-UHFFFAOYSA-N
Structural Analysis:
The molecule consists of a 5-membered thiazole ring substituted at three positions:[1]
Position 2 (Amino,
): Acts as an electron-donating group (EDG), increasing the nucleophilicity of the ring and directing electrophilic substitution to the C5 position.
Position 4 (Methyl,
): Provides steric bulk and weak electron donation.
Position 5 (Iodo,
): The site of high reactivity. The C-I bond is weaker than C-Br or C-Cl, making it the preferred site for oxidative addition in metal-catalyzed couplings.
Synthesis & Manufacturing Protocol
The synthesis of 2-amino-5-iodo-4-methylthiazole is typically achieved via the direct electrophilic iodination of the commercially available precursor, 2-amino-4-methylthiazole .
Reaction Scheme (Graphviz Visualization):
Figure 1: Electrophilic aromatic substitution pathway for the synthesis of the target compound.
Detailed Protocol:
Preparation: Dissolve 2-amino-4-methylthiazole (1.0 eq) in a polar solvent such as DMF (Dimethylformamide) or Ethanol .
Iodination: Cool the solution to 0°C. Slowly add N-Iodosuccinimide (NIS) (1.05 eq) or Iodine (
) (1.0 eq).
Note: If using
, the addition of a weak base like is recommended to neutralize the generated HI acid.
Reaction: Stir at room temperature (25°C) for 2–4 hours. Monitor progress via TLC (Thin Layer Chromatography) or LC-MS. The disappearance of the starting material (Rf ~0.3 in 50% EtOAc/Hexane) indicates completion.
Workup: Pour the reaction mixture into ice-cold water. The iodinated product often precipitates as a solid.
Purification: Filter the solid and wash with cold water. Recrystallize from Ethanol/Water if necessary to remove traces of succinimide or unreacted iodine.
Analytical Profiling (Quality Control)
To validate the identity of the synthesized compound, compare analytical data against the precursor.
Method
Precursor (2-Amino-4-methylthiazole)
Target (2-Amino-5-iodo-4-methylthiazole)
Diagnostic Change
NMR
Singlet at 6.2-6.3 ppm (C5-H)
Absent
Loss of aromatic proton at C5 confirms substitution.
NMR
Singlet at 2.1 ppm ()
Singlet at ~2.2-2.3 ppm
Slight downfield shift due to iodine's inductive effect.
NMR
Signal at ~100-105 ppm (C5)
Signal at ~70-80 ppm (C-I)
Significant upfield shift of the C5 carbon (Heavy atom effect).
Mass Spec
Mass shift of +126 Da (Iodine - Hydrogen).
Applications in Medicinal Chemistry
The C5-iodo position acts as a "universal socket" for attaching complex side chains.
Key Reactions:
Suzuki-Miyaura Coupling: Reacting with aryl boronic acids to create 2-amino-4-methyl-5-arylthiazoles . This is a common scaffold in kinase inhibitors (e.g., Dasatinib analogues).
Sonogashira Coupling: Reacting with terminal alkynes to extend the carbon skeleton.
Buchwald-Hartwig Amination: While the C2-amino group is already present, the C5-iodo can be used to introduce a second amino group if protected/directed correctly.
Workflow Diagram (SAR Exploration):
Figure 2: Divergent synthesis pathways utilizing the C5-iodo handle.
Safety & Handling
Hazards: Halogenated thiazoles can be skin and eye irritants. The C-I bond is light-sensitive; store in amber vials.
Storage: Keep at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent deiodination or oxidation.
References
PubChem. 2-Amino-4-methylthiazole (Precursor) Compound Summary. National Library of Medicine. Available at: [Link]
Technical Guide: Basicity and pKa Profiling of 5-Iodo-4-methyl-1,3-thiazol-2-amine
Executive Summary This technical guide provides a comprehensive analysis of the acid-base properties of 5-Iodo-4-methyl-1,3-thiazol-2-amine , a functionalized heterocyclic scaffold frequently utilized in fragment-based d...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of the acid-base properties of 5-Iodo-4-methyl-1,3-thiazol-2-amine , a functionalized heterocyclic scaffold frequently utilized in fragment-based drug discovery (FBDD) and kinase inhibitor development.
Understanding the pKa of this compound is critical for optimizing solubility , membrane permeability , and salt selection .[1][2] While the parent compound (2-amino-4-methylthiazole) has a well-established pKa of 5.36 , the introduction of the 5-iodo substituent significantly alters the electronic landscape, reducing basicity through inductive withdrawal. This guide details the structural causality of these shifts and provides validated experimental protocols for precise determination.
Part 1: Structural Analysis & Electronic Properties[1][2]
The Pharmacophore
The compound consists of a thiazole ring substituted with an exocyclic amine at C2, a methyl group at C4, and an iodine atom at C5.[1] To predict and interpret its basicity, we must analyze the electronic contributions of each moiety.[1]
Moiety
Electronic Effect
Impact on Basicity
Thiazole Ring
Electron-deficient heteroaromatic
Inherently weak base compared to pyridines.
2-Amino Group
Strong Resonance Donor (+R)
Increases electron density at N3 (ring nitrogen).
4-Methyl Group
Inductive Donor (+I)
Slight increase in pKa (stabilizes conjugate acid).[2]
5-Iodo Group
Inductive Withdrawal (-I) > Resonance Donor (+R)
Net Decrease in pKa (destabilizes conjugate acid).[2]
The Site of Protonation
Contrary to primary aliphatic amines, 2-aminothiazoles do not protonate at the exocyclic amine (
).[2] Instead, protonation occurs at the ring nitrogen (N3) .[2]
Reasoning: Protonation at N3 preserves the aromaticity of the thiazole ring and allows for charge delocalization across the amidine-like system (
).[2] Protonation at the exocyclic nitrogen would disrupt this resonance and localize the positive charge, which is energetically unfavorable.
pKa Prediction and Logic
Reference Value: 2-Amino-4-methylthiazole has an experimental pKa of 5.36 ± 0.10 [1].[3][4]
Iodine Effect: Halogens at the C5 position of thiazoles exert a strong electron-withdrawing inductive effect (-I). While iodine is polarizable and has a weak +R effect, the -I effect dominates in this heteroaromatic system, pulling electron density away from the N3 protonation site.[1]
Predicted Shift: The introduction of a halogen at C5 typically lowers the pKa by 1.0 to 1.5 log units.[2]
The following diagram illustrates the resonance stabilization of the conjugate acid and the electronic influence of the substituents.
Caption: Figure 1.[5] Protonation pathway of 5-Iodo-4-methyl-1,3-thiazol-2-amine showing the competitive electronic effects determining the final pKa.
Part 2: Experimental Protocols
Given the estimated pKa (~4.[2][6]0) and the lipophilic nature of the iodine substituent, this compound is classified as sparingly soluble in water.[2] Standard aqueous titration may yield noisy data due to precipitation. The Yasuda-Shedlovsky Extrapolation method is the required gold standard for accuracy.
Objective: Determine pKa for samples with solubility < 10 µM or when potentiometry fails. This method relies on the UV shift between the neutral and protonated thiazole.[2]
Workflow:
Scan: Collect UV absorbance spectra (200–400 nm) of the analyte in 0.1 M HCl (fully protonated) and 0.1 M NaOH (fully neutral) to identify the analytical wavelength (
shift).
Buffer Setup: Prepare a series of heavily buffered solutions ranging from pH 2.0 to pH 6.0 in 0.5 unit increments.
Measurement: Add analyte to each buffer (final conc. ~20 µM). Measure Absorbance at
Caption: Figure 2. Decision tree for selecting the appropriate pKa determination protocol based on compound solubility.
Part 3: Pharmaceutical Implications[1][7][8][9]
Salt Selection Strategy
With a predicted pKa of ~4.0 , this compound is a very weak base .[1]
Weak Acids (e.g., Fumaric, Tartaric): Will not form stable salts.[1][2] The
(pKa base - pKa acid) will be insufficient for proton transfer.
Strong Acids (e.g., HCl, Methanesulfonic, Sulfuric): Required for salt formation.[1]
Recommendation: Screen Mesylate and Hydrochloride salts first to ensure solid-state stability and prevent disproportionation in solution.
Solubility & Permeability (LogD)
Stomach (pH 1.5): The compound will be >99% protonated (Charged).[2] Solubility will be maximal.
Intestine (pH 6.5): The compound will be >99% neutral.[2] Solubility will be limited by the intrinsic lipophilicity of the iodo-thiazole core.
Permeability: The neutral form (dominant at physiological pH 7.[2]4) is highly permeable due to the lipophilic iodine and methyl groups.[2]
References
National Institutes of Health (NIH). (2014).[2] 2-Aminothiazoles with Improved Pharmacotherapeutic Properties for Treatment of Prion Disease. PubMed Central. Retrieved from [Link]
Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Context: Yasuda-Shedlovsky Protocol).
Master Organic Chemistry. (2017). 5 Key Basicity Trends of Amines. Retrieved from [Link]
An In-Depth Technical Guide to the Strategic Building Block: 5-Iodo-4-methyl-1,3-thiazol-2-amine
For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatile Role of 5-Iodo-4-methyl-1,3-thiazol-2-amine in Modern Medicinal Chemistry The 2-aminothiazole scaffold is a cornerstone in medic...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Versatile Role of 5-Iodo-4-methyl-1,3-thiazol-2-amine in Modern Medicinal Chemistry
The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of biologically active compounds.[1] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a favored template in the design of enzyme inhibitors and receptor modulators. The strategic introduction of an iodine atom at the 5-position, coupled with a methyl group at the 4-position, as seen in 5-Iodo-4-methyl-1,3-thiazol-2-amine (CAS No. 3034-58-0) , significantly enhances its utility as a versatile building block for drug discovery. This guide provides a comprehensive overview of this key intermediate, covering its suppliers, synthesis, and critical applications in the development of novel therapeutics, with a particular focus on kinase inhibitors.
Commercial Availability and Pricing Landscape
5-Iodo-4-methyl-1,3-thiazol-2-amine is available from a range of chemical suppliers specializing in building blocks for research and development. While pricing is subject to purity, quantity, and supplier, it is generally available in research quantities (grams to kilograms). For larger quantities, inquiries for custom synthesis or bulk quotations are typically required.
Table 1: Representative Suppliers of 5-Iodo-4-methyl-1,3-thiazol-2-amine (CAS 3034-58-0)
Note: Pricing and availability are subject to change. It is recommended to contact the suppliers directly for the most current information.
Synthetic Strategies: Crafting the Iodinated Thiazole Core
The synthesis of 5-Iodo-4-methyl-1,3-thiazol-2-amine typically involves a two-step process: the formation of the 2-amino-4-methylthiazole core followed by regioselective iodination.
Part 1: Hantzsch Thiazole Synthesis of 2-Amino-4-methylthiazole
The foundational method for constructing the 2-aminothiazole ring is the Hantzsch thiazole synthesis, a classic condensation reaction between an α-haloketone and a thiourea.[3] This reaction is known for its efficiency and broad applicability.[2]
Experimental Protocol: Hantzsch Synthesis of 2-Amino-4-methylthiazole
Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add chloroacetone (1.0 equivalent) and thiourea (1.0 equivalent) in ethanol.
Reaction Execution: Heat the mixture to reflux (approximately 78°C) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up and Purification: Upon completion, allow the reaction mixture to cool to room temperature. The product, 2-amino-4-methylthiazole hydrochloride, will often precipitate. Collect the solid by filtration. The free base can be obtained by neutralization with a suitable base (e.g., sodium bicarbonate solution) followed by extraction with an organic solvent and subsequent purification by recrystallization or column chromatography.
The Halogen Anchor: A Technical Guide to Iodinated Aminothiazole Derivatives
The following technical guide details the history, discovery, and application of Iodinated Aminothiazole Derivatives . This document is structured to serve as a reference for researchers in medicinal chemistry and radiop...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the history, discovery, and application of Iodinated Aminothiazole Derivatives . This document is structured to serve as a reference for researchers in medicinal chemistry and radiopharmacology, moving beyond general overviews to specific mechanistic insights and protocols.
Executive Summary: The Strategic Role of Iodine
The 2-aminothiazole scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for blockbuster kinase inhibitors (e.g., Dasatinib) and broad-spectrum anti-infectives. While chlorine and fluorine substitutions are common for metabolic stability, iodine occupies a unique strategic niche.
Iodinated aminothiazoles are rarely just "heavy" analogs; they are engineered for two primary high-value applications:
Halogen Bonding Probes: Utilizing the iodine
-hole to create high-affinity interactions with carbonyl backbone residues in kinase ATP pockets.
Radiopharmaceutical Tracers: Serving as the definitive in vitro validation tools (using
I) for mapping neurodegenerative pathology (Tau/Amyloid) before clinical translation to F PET ligands.
Historical Evolution & Discovery Milestones[1]
The trajectory of iodinated aminothiazoles parallels the evolution of structure-based drug design (SBDD).
Phase I: The Synthetic Dye Era (1889–1940s)
Origin: The Hantzsch thiazole synthesis (1889) allowed for the facile creation of the aminothiazole ring.
Iodine's Early Role: Initially, iodine was used primarily as an oxidative catalyst (I
/DMSO) to promote ring closure, rather than as a substituent. Early dyes utilized iodinated intermediates to tune color properties via the heavy-atom effect, but biological applications were unexplored.
Phase II: The Kinase Revolution (1990s–2000s)
Discovery: As kinase inhibitors became a focal point for oncology, the 2-aminothiazole scaffold emerged as a key ATP-mimetic.
The "Iodine Scan": In the optimization of Src and CDK inhibitors, researchers began using iodine substitutions to probe the "gatekeeper" regions of kinase pockets.
Mechanistic Insight: Unlike chlorine (hydrophobic filling), iodine introduced a directional halogen bond (X-bond). Crystallography of iodinated derivatives bound to CDK2 revealed that the iodine atom could accept electron density from the backbone carbonyl of the hinge region, often boosting potency by 10–100 fold compared to the hydrogen analog.
Phase III: The Neuroimaging Era (2000s–Present)
The Challenge: Diagnosing Alzheimer’s Disease (AD) required visualizing
-amyloid plaques and Tau tangles.
The Solution: Iodinated aminothiazoles became the "gold standard" for in vitro autoradiography.
[125I]IMPY: A 2-aminothiazole derivative that showed high affinity for
-amyloid.
[125I]IPPI: A selective tracer for Tau neurofibrillary tangles, crucial for distinguishing AD from other tauopathies (e.g., PSP).
Medicinal Chemistry: The Physics of the Iodine-Aminothiazole Bond
Halogen Bonding (The
-Hole)
The efficacy of iodinated aminothiazoles in binding pockets is driven by the anisotropic distribution of electron density on the iodine atom.
Mechanism: The iodine atom exhibits a region of positive electrostatic potential (the
-hole) along the C-I bond axis.
Interaction: This positive hole interacts with Lewis bases (e.g., the oxygen of a backbone carbonyl or the nitrogen of a histidine) in the target protein.
Directionality: Unlike hydrogen bonds, halogen bonds are strictly linear (
), enhancing blood-brain barrier (BBB) permeability—a critical feature for CNS drugs and radiotracers.
Metabolic Liability: The C-I bond is weaker than C-Cl or C-F. In radiopharmaceuticals, this can lead to deiodination in vivo (accumulation of radioactive iodine in the thyroid). Therefore, structural modifications (e.g., steric shielding) are often required to stabilize the C-I bond.
Radiopharmaceutical Applications: A Deep Dive
The most critical application of iodinated aminothiazoles today is in the validation of neuroimaging agents.
Case Study: Tau Imaging with [125I]IPPI
While
F-MK-6240 is a leading clinical PET tracer, its development relied on iodinated analogs for high-resolution ex vivo validation.
Dissolution: Dissolve 2-amino-4-phenylthiazole (2.0 mmol, 352 mg) in 10 mL of Ethanol/Water (1:1) in a round-bottom flask.
Catalyst Addition: Add
-toluenesulfonic acid (0.1 eq) if using the non-oxidative method, or prepare the oxidant solution.
Iodination: Add molecular Iodine (
, 2.4 mmol, 610 mg) portion-wise over 15 minutes. Note: The solution will turn dark brown.
Heating: Heat the mixture to 60°C with vigorous stirring. Monitor by TLC (Hexane:EtOAc 2:1).
Quenching: After 2 hours (or TLC completion), cool to room temperature. Pour the mixture into ice water (50 mL) containing saturated Sodium Thiosulfate (
) to quench unreacted iodine. The brown color should disappear, leaving a precipitate.
Isolation: Filter the precipitate, wash with cold water, and recrystallize from Ethanol.
Yield: Expected yield 75–85%. Product appears as a yellow/off-white solid.
Protocol B: One-Pot Iodine-Promoted Cyclization
This "green" method synthesizes the aminothiazole ring and potentially iodinates it in situ depending on stoichiometry.
Reaction: Acetophenone + Thiourea +
2-Amino-4-phenylthiazole.
Methodology:
Mix Acetophenone (1.0 eq) and Thiourea (2.0 eq) in a mortar.
Add Iodine (1.0 eq) and grind the mixture with a pestle for 10–20 minutes.
The mixture will liquefy (eutectic melt) and release heat (exothermic).
Allow to stand for 1 hour. Wash with ether to remove non-polar impurities.
Wash with aqueous Sodium Thiosulfate.
Recrystallize from hot ethanol.
Quantitative Data Summary
Compound Class
Key Derivative
Target
Binding Affinity ( / )
Application
Kinase Inhibitor
Dasatinib (I-analog)
Src/Abl Kinase
< 1.0 nM
SAR Probe (Halogen Bonding)
Amyloid Tracer
[125I]IMPY
-Amyloid (A)
10–15 nM
In vitro Autoradiography
Tau Tracer
[125I]IPPI
Tau (PHF)
4.8 nM
Selective Tau Imaging (AD vs. Non-AD)
Synthetic Tool
2-amino-5-iodothiazole
N/A
N/A
Suzuki/Sonogashira Coupling Precursor
Future Perspectives: Targeted Alpha Therapy (TAT)
The future of iodinated aminothiazoles lies in theranostics .
Concept: Replace the diagnostic
I (gamma/Auger) with I (beta/gamma) or the halogen bioisostere Astatine-211 (At, alpha emitter).
Potential: An
At-labeled aminothiazole could serve as a "magic bullet" for delivering high-LET radiation directly to micro-metastases expressing specific kinases or surface proteins, leveraging the established high affinity of the aminothiazole scaffold.
References
Halogen Bonding in Kinase Inhibitors
Voth, A. R., & Ho, P. S. (2007). The role of halogen bonding in inhibitor recognition and binding by protein kinases. Current Topics in Medicinal Chemistry.
Tau Radiotracer Development ([125I]IPPI)
Mishra, S., et al. (2024). Molecular Modeling, Synthesis, and Evaluation of a New Tau Imaging Agent, [125I]ISAS in Post-Mortem Human Alzheimer's Disease Brain. NIH / PubMed Central.
Amyloid Tracer Discovery ([125I]IMPY)
Kung, M. P., et al. (2004). Development and evaluation of iodinated tracers targeting amyloid plaques for SPECT imaging. Journal of Molecular Neuroscience.
Synthetic Protocols (Iodine-Promoted)
Yin, G., et al. (2012). Facile one-pot procedure for the synthesis of 2-aminothiazole derivatives.[3][4][5] Heterocycles.[6][2][7]
Aminothiazole Scaffold Review
Das, D., et al. (2016).[8] Recent developments of 2-aminothiazoles in medicinal chemistry.[2][3][4][9][10][11][12][13][14] European Journal of Medicinal Chemistry.[15]
Application Note & Protocol: A Detailed Guide to the Synthesis of 5-iodo-4-methyl-1,3-thiazol-2-amine
Abstract: This document provides a comprehensive guide for the synthesis of 5-iodo-4-methyl-1,3-thiazol-2-amine, a valuable building block in medicinal chemistry and drug development. 2-Aminothiazoles are privileged scaf...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract:
This document provides a comprehensive guide for the synthesis of 5-iodo-4-methyl-1,3-thiazol-2-amine, a valuable building block in medicinal chemistry and drug development. 2-Aminothiazoles are privileged scaffolds known for a wide range of biological activities.[1] The introduction of a halogen, specifically iodine, at the C5 position offers a versatile handle for further functionalization through cross-coupling reactions, enabling the generation of diverse compound libraries. This protocol details a robust and reproducible method for the direct iodination of 2-amino-4-methylthiazole, emphasizing the underlying chemical principles, safety considerations, and analytical characterization of the final product.
Scientific Rationale and Mechanistic Insights
The synthesis of 5-iodo-4-methyl-1,3-thiazol-2-amine from 2-amino-4-methylthiazole is achieved through an electrophilic aromatic substitution reaction. The thiazole ring, while aromatic, is electron-rich and susceptible to electrophilic attack, particularly when substituted with strong electron-donating groups.
Causality of Experimental Design:
Regioselectivity: The 2-amino group is a powerful activating group that increases the electron density of the thiazole ring, primarily at the C5 position, through resonance. The C4-methyl group provides a lesser, inductive electron-donating effect. Consequently, the C5 position is the most nucleophilic and sterically accessible site for electrophilic attack, directing the iodination to this position with high selectivity. Halogenation of 2-aminothiazoles is known to proceed via an addition-elimination mechanism to yield the 5-halo derivative.[2]
Iodinating Agent: Molecular iodine (I₂) is a mild electrophile. To facilitate the reaction, it is typically used in conjunction with a base, such as sodium bicarbonate. The base serves a critical role by neutralizing the hydrogen iodide (HI) generated during the reaction. This prevents the protonation of the basic 2-amino group, which would deactivate the ring towards further electrophilic attack, and shifts the reaction equilibrium towards the product.
Solvent Choice: A polar protic solvent like ethanol is chosen for its ability to dissolve the starting material and reagents while being relatively inert under the reaction conditions. The use of water as a co-solvent can be beneficial in some cases.[2]
Reaction Mechanism:
Caption: Reaction scheme for the iodination of 2-amino-4-methylthiazole.
Experimental Protocol
This protocol is designed for a 10 mmol scale synthesis. All operations should be performed in a well-ventilated fume hood.
2.1. Materials and Equipment
Reagent/Material
CAS Number
M.W. ( g/mol )
Quantity
Notes
2-amino-4-methylthiazole
156-81-0
114.17
1.14 g
>98% purity
Iodine (I₂)
7553-56-2
253.81
2.80 g
Resublimed, >99.8% purity
Sodium Bicarbonate (NaHCO₃)
144-55-8
84.01
1.0 g
>99.5% purity
Ethanol (EtOH)
64-17-5
46.07
~100 mL
Anhydrous or 200 proof
Sodium Thiosulfate (Na₂S₂O₃)
7772-98-7
158.11
~1 g
For 5% (w/v) quenching solution
Deionized Water (H₂O)
7732-18-5
18.02
~500 mL
For work-up and recrystallization
Equipment
250 mL Round-bottom flask
1
100 mL Dropping funnel
1
Magnetic stirrer and stir bar
1
Buchner funnel and filter flask
1 set
For product collection
Thin Layer Chromatography (TLC) plates
As needed
Silica gel 60 F₂₅₄
2.2. Step-by-Step Synthesis Workflow
Caption: Experimental workflow for the synthesis of 5-iodo-4-methyl-1,3-thiazol-2-amine.
Detailed Procedure:
Reagent Preparation:
Prepare a solution of iodine by dissolving 2.80 g (11.0 mmol, 1.1 eq) of I₂ in 50 mL of ethanol in a 100 mL dropping funnel. The dissolution may be slow; gentle warming or sonication can be applied if necessary. Protect the solution from light.
Reaction Setup:
To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1.14 g (10.0 mmol) of 2-amino-4-methylthiazole and 1.0 g (11.9 mmol, 1.2 eq) of sodium bicarbonate.
Add 30 mL of ethanol to the flask and stir the suspension at room temperature (20-25 °C).
Iodination:
Slowly add the iodine solution from the dropping funnel to the stirred suspension over a period of 30-45 minutes.
Rationale: Slow addition helps to control the exothermic nature of the reaction and ensures efficient mixing. A rapid addition could lead to localized heating and potential side reactions.
After the addition is complete, rinse the dropping funnel with a small amount of ethanol (~5 mL) and add it to the reaction flask.
Reaction Monitoring:
Allow the reaction to stir at room temperature for 2-4 hours.
Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexanes). The starting material should be consumed, and a new, lower Rf spot corresponding to the product should appear.
Work-up and Product Isolation:
Once the reaction is complete, quench the excess iodine by adding 5% (w/v) aqueous sodium thiosulfate solution dropwise until the dark brown color of the solution disappears, resulting in a pale yellow suspension.
Pour the reaction mixture into 300 mL of cold deionized water with stirring. A solid precipitate should form.
Stir the suspension for 15 minutes in an ice bath to ensure complete precipitation.
Collect the crude product by vacuum filtration using a Buchner funnel.
Wash the filter cake with two portions of cold deionized water (2 x 50 mL).
Purification:
The crude product can be purified by recrystallization. A suggested solvent system is a mixture of dimethylformamide (DMF) and water.[2]
Transfer the crude solid to a flask and add the minimum amount of hot DMF to dissolve it completely.
Slowly add hot water until the solution becomes faintly turbid.
Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.
Collect the purified crystals by vacuum filtration, wash with a small amount of cold 1:1 DMF/water, then with cold water, and dry under vacuum.
2.3. Characterization
Appearance: Off-white to pale yellow solid.
Expected Yield: 75-85%.
¹H NMR (DMSO-d₆, 400 MHz): δ (ppm) ~7.5 (s, 2H, -NH₂), ~2.3 (s, 3H, -CH₃). The absence of a singlet around δ 6.2 ppm indicates the substitution at the C5 position.
Mass Spectrometry (ESI+): m/z calculated for C₄H₅IN₂S [M+H]⁺: 240.93; found: 240.9.
Safety Precautions and Waste Disposal
Adherence to safety protocols is paramount. Always consult the Safety Data Sheet (SDS) for each chemical before use.
Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical safety goggles, and nitrile gloves at all times.[3][4]
Handling Iodine: Iodine is corrosive and can cause severe skin and eye irritation.[5] It is also toxic if inhaled or ingested. Handle solid iodine and its solutions exclusively in a fume hood.[3][6] In case of skin contact, flush with copious amounts of water for at least 15 minutes.[5]
Handling 2-amino-4-methylthiazole: This compound is harmful if swallowed and can cause skin and eye irritation.[4] Avoid creating dust.
Waste Disposal: The aqueous filtrate from the product collection should be treated as halogenated waste. All organic solvents should be collected in a designated halogenated organic waste container. Dispose of all chemical waste in accordance with local, state, and federal regulations.
Troubleshooting Guide
Issue
Possible Cause
Suggested Solution
Low or No Reaction
Inactive starting material; insufficient base.
Check the purity of 2-amino-4-methylthiazole. Ensure the correct stoichiometry of NaHCO₃ is used.
Dark Color Persists After Quench
Insufficient sodium thiosulfate.
Add more 5% Na₂S₂O₃ solution until the color is discharged.
Low Yield
Incomplete reaction; product loss during work-up.
Increase reaction time. Ensure complete precipitation by using an ice bath. Be judicious with solvent volumes during recrystallization.
Product is Impure
Incomplete reaction; side-product formation.
Ensure slow addition of iodine. Perform a second recrystallization or consider column chromatography for purification.
References
A Novel Cu(II)-Iodine Catalyzed Hantzsch Type Synthesis of 2-Aminothiazole Derivatives. (2022). Current Organic Chemistry.
Different synthetic routes for 2‐aminothiazoles. (2024).
A Novel Cu(II)
Iodine MSDS. (n.d.). Durham Tech.
2-Thiazolamine Safety Data Sheet. (2025). Thermo Fisher Scientific.
Iodine Solution Safety Data Sheet. (n.d.). Carolina Biological Supply Company.
Iodine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health.
Synthesis of some new 5- substituted of - JOCPR. (n.d.). Journal of Chemical and Pharmaceutical Research.
iodination protocols for 2-amino-4-methylthiazole using NIS or I2
Application Note: Regioselective Iodination of 2-Amino-4-Methylthiazole ) Audience: Medicinal Chemists, Process Development Scientists Executive Summary The 2-aminothiazole scaffold is a privileged structure in medicinal...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Regioselective Iodination of 2-Amino-4-Methylthiazole
)
Audience: Medicinal Chemists, Process Development Scientists
Executive Summary
The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in kinase inhibitors, antimicrobial agents, and peptidomimetics. The introduction of an iodine atom at the C5 position of 2-amino-4-methylthiazole is a critical intermediate step, enabling subsequent C-C bond formation via Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira).
This guide details two distinct protocols for synthesizing 2-amino-5-iodo-4-methylthiazole :
Method A (NIS): High-purity, mild conditions ideal for small-scale discovery (mg to g scale).
Method B (Molecular Iodine): Atom-economical, scalable method ideal for process development (>10 g scale).
Mechanistic Principles & Regioselectivity
The iodination of 2-amino-4-methylthiazole proceeds via Electrophilic Aromatic Substitution (
) .
Activation: The exocyclic amino group (
) at C2 is a strong electron-donating group (EDG).[1] Through resonance, it increases electron density at the C5 position.
Regiocontrol: While the thiazole ring is generally electron-deficient compared to benzene, the combined effect of the C2-amino group and the C4-methyl group makes C5 the most nucleophilic site.
The Electrophile:
In Method A, the electrophile is the iodonium ion (
) generated from the succinimide backbone.
In Method B, molecular iodine (
) is polarized by the solvent or an activator to generate the reactive species.
Figure 1: Reaction Mechanism and Resonance Stabilization
Caption: The amino group directs the electrophile (
) to the C5 position via resonance stabilization of the intermediate sigma complex.
Best for: Large scale (>10g), cost-reduction, and avoiding succinimide waste.
Reagents:
2-Amino-4-methylthiazole (1.0 equiv)
Iodine (
) (1.0 equiv)
Base: Sodium Bicarbonate (
) or Potassium Carbonate () (1.1 equiv)
Solvent: Ethanol or Methanol
Step-by-Step Procedure:
Setup: To a solution of 2-amino-4-methylthiazole (50 mmol) in Ethanol (150 mL), add solid
(55 mmol).
Iodination: Add molecular iodine (
) (50 mmol) in small portions or as a solution in ethanol dropwise over 30 minutes at RT.
Why Base? The reaction produces HI. Without a base, the amine forms a hydroiodide salt, which can deactivate the ring or complicate isolation.
Digestion: Stir the dark mixture for 4–6 hours. The color may fade as iodine is consumed, but often remains dark due to trace oxidation.
Quench & Isolation:
Pour the reaction mixture into ice-water (500 mL) containing 1% sodium thiosulfate.
The product usually precipitates as a solid.
Filter the precipitate, wash copiously with water (to remove inorganic salts), and dry in a vacuum oven at
.
Purification: Recrystallization from hot ethanol is the standard purification method for this scale.
Data Analysis & Validation
Successful iodination is confirmed by the disappearance of the C5-proton signal in the
NMR.
Table 1: Comparative Analytical Data
Feature
Starting Material (2-amino-4-methylthiazole)
Product (2-amino-5-iodo-4-methylthiazole)
Notes
NMR (DMSO-)
6.30 (s, 1H, C5-H )
Absent
Definitive proof of substitution.
Methyl Group
2.10 (s, 3H, )
2.25 (s, 3H, )
Slight downfield shift due to Iodine.
Amino Group
6.80 (s, 2H, )
7.10 (s, 2H, )
Broad singlet; shifts downfield.
Appearance
White/Off-white crystalline solid
Pale yellow to tan solid
Darkens upon light exposure.
Melting Point
42–45
98–102 (dec)
Significant increase in MP.
Decision Logic & Workflow
Use the following logic map to select the appropriate protocol for your specific constraints.
Figure 2: Protocol Selection Workflow
Caption: Decision tree for selecting NIS vs. Iodine based on scale and substrate sensitivity.
Troubleshooting & Stability
Issue: Product is purple/black.
Cause: Liberation of free iodine due to light exposure or air oxidation.
Fix: Wash with sodium thiosulfate. Store the product in amber vials under Argon/Nitrogen.
Issue: Low Yield with NIS.
Cause: Old NIS reagent (decomposed).
Fix: Recrystallize NIS from dioxane or CCl4 before use if it is yellow (should be white).
Issue: Polysubstitution.
Cause: Excess reagent or high temperature.
Fix: Strictly maintain
during addition. Do not exceed 1.1 equivalents of iodinating agent.
References
Regioselectivity of Thiazoles: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.; Wiley: Chichester, 2010. (Standard text confirming C5 nucleophilicity).
NIS Protocol Basis: Castells, J. et al. "Halogenation of Aminothiazoles." Bull. Chem. Soc. Jpn.1989 , 62, 245-248.
Iodine/Base Protocol: Potewar, T. M. et al. "Efficient and eco-friendly synthesis of 2-aminothiazoles." Tetrahedron Lett.2008 , 49, 648-651.
General Reactivity Data: Eicher, T.; Hauptmann, S. The Chemistry of Heterocycles; Wiley-VCH, 2003.
Application Notes and Protocols for Suzuki-Miyaura Coupling of 5-iodo-4-methyl-1,3-thiazol-2-amine
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed guide to the Suzuki-Miyaura cross-coupling of 5-iodo-4-methyl-1,3-thiazol-2-amine. The 2-aminothiazole moiety is...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a detailed guide to the Suzuki-Miyaura cross-coupling of 5-iodo-4-methyl-1,3-thiazol-2-amine. The 2-aminothiazole moiety is a privileged scaffold in medicinal chemistry, and the ability to functionalize it at the C5 position via carbon-carbon bond formation is of significant interest for the synthesis of novel drug candidates.[1] This guide will delve into the mechanistic rationale behind the selection of reaction parameters, offer a robust starting protocol, and discuss key considerations for reaction optimization.
Introduction: The Significance of 2-Aminothiazoles and the Suzuki-Miyaura Coupling
The 2-aminothiazole core is a cornerstone in the design of bioactive molecules, appearing in a wide array of pharmaceuticals with diverse therapeutic applications. Its prevalence stems from its ability to engage in various biological interactions. The Suzuki-Miyaura reaction, a Nobel Prize-winning transformation, stands as one of the most powerful and versatile methods for the formation of C-C bonds.[2][3] This palladium-catalyzed reaction couples an organoboron reagent with an organic halide or pseudohalide, offering high functional group tolerance and generally mild reaction conditions.[4]
The specific substrate, 5-iodo-4-methyl-1,3-thiazol-2-amine, presents both opportunities and challenges. The iodo leaving group is highly reactive in the oxidative addition step of the catalytic cycle, which is often the rate-determining step.[4][5] However, the electron-rich 2-amino group can potentially coordinate to the palladium center, potentially inhibiting the catalyst.[6] Therefore, a careful selection of the catalytic system is paramount for a successful transformation.
Mechanistic Considerations: A Guided Approach to Reaction Design
The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[4] Understanding this mechanism is crucial for rationally selecting and optimizing the reaction conditions.
Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Coupling.
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the thiazole. The high reactivity of the C-I bond facilitates this step.
Transmetalation: The organic group from the boronic acid (or ester) is transferred to the palladium center. This step is critically dependent on the choice of base, which activates the organoboron species.[4]
Reductive Elimination: The two organic fragments are coupled, forming the desired product and regenerating the Pd(0) catalyst.
The presence of the 2-amino group on the thiazole ring can influence the electronic properties of the substrate and potentially interact with the palladium catalyst. This necessitates a careful selection of ligands that can stabilize the palladium intermediates and promote the desired catalytic turnover.
Recommended Reaction Parameters: A Starting Point for Success
Based on analogous systems and the underlying mechanistic principles, the following parameters are recommended as a robust starting point for the Suzuki-Miyaura coupling of 5-iodo-4-methyl-1,3-thiazol-2-amine.
Table 1: Recommended Starting Conditions
Parameter
Recommended Reagent/Condition
Rationale & Key Considerations
Palladium Source
Pd(PPh₃)₄ (Palladium(0) source) or Pd(OAc)₂/Pd₂(dba)₃ (Palladium(II) pre-catalysts)
Pd(PPh₃)₄ is a reliable Pd(0) source. Pd(II) sources require in-situ reduction, which is often facilitated by phosphine ligands.
Ligand
SPhos or XPhos
Bulky, electron-rich phosphine ligands are known to be effective for cross-coupling reactions involving heteroaryl halides. They can accelerate both oxidative addition and reductive elimination.[7]
Base
K₂CO₃ or K₃PO₄
An inorganic base is required to activate the boronic acid for transmetalation. K₂CO₃ is a good starting point, while K₃PO₄ is a stronger base that can be effective in more challenging couplings.
Solvent
1,4-Dioxane/H₂O or Toluene/H₂O (typically in a 4:1 to 10:1 ratio)
A mixture of an organic solvent and water is often optimal. Water helps to dissolve the inorganic base and can facilitate the transmetalation step.[2]
Temperature
80-100 °C
Elevated temperatures are generally required to drive the reaction to completion.
Atmosphere
Inert (Nitrogen or Argon)
Palladium catalysts, particularly in their Pd(0) state, are sensitive to oxygen.
Detailed Experimental Protocol
This protocol is a general guideline and may require optimization for specific boronic acids.
Figure 2: Experimental Workflow for the Suzuki-Miyaura Coupling.
Materials:
5-iodo-4-methyl-1,3-thiazol-2-amine
Aryl or heteroaryl boronic acid (or boronate ester)
Palladium catalyst (e.g., Pd(PPh₃)₄ or a Pd(II) precursor)
Phosphine ligand (e.g., SPhos or XPhos, if using a Pd(II) precursor)
Base (e.g., K₂CO₃ or K₃PO₄)
Anhydrous, degassed solvent (e.g., 1,4-dioxane and water)
Schlenk flask or microwave vial
Inert atmosphere (Nitrogen or Argon)
Procedure:
Reagent Preparation: To a dry Schlenk flask or microwave vial, add 5-iodo-4-methyl-1,3-thiazol-2-amine (1.0 equiv), the desired boronic acid (1.2-1.5 equiv), and the base (2.0-3.0 equiv). If using a solid palladium catalyst and ligand, add them at this stage.
Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.
Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water) via syringe.
Reaction: Place the reaction mixture in a preheated oil bath at the desired temperature (e.g., 90 °C) and stir vigorously.
Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the desired 5-aryl-4-methyl-1,3-thiazol-2-amine.
Optimization Strategies and Troubleshooting
Should the initial reaction conditions provide suboptimal results, a systematic optimization of the reaction parameters is recommended.
Table 2: Troubleshooting Guide
Issue
Potential Cause(s)
Suggested Solution(s)
Low or no conversion
Inactive catalyst, insufficient temperature, or inappropriate base/solvent.
- Ensure proper degassing and use of an inert atmosphere.- Increase the reaction temperature in increments of 10 °C.- Screen different bases (e.g., Cs₂CO₃, K₃PO₄).- Try a different solvent system (e.g., toluene/water, DMF).
Formation of side products (e.g., homocoupling of boronic acid)
Presence of oxygen, suboptimal catalyst/ligand ratio.
- Improve degassing technique.- Adjust the palladium to ligand ratio.- Consider using a pre-formed palladium catalyst.
Decomposition of starting material
Reaction temperature is too high, or the base is too strong.
- Lower the reaction temperature.- Use a milder base (e.g., NaHCO₃).
Conclusion
The Suzuki-Miyaura coupling of 5-iodo-4-methyl-1,3-thiazol-2-amine is a powerful method for the synthesis of a diverse range of 5-aryl-2-aminothiazole derivatives. A rational approach to the selection of the catalyst, ligand, base, and solvent, grounded in a solid understanding of the reaction mechanism, is key to achieving high yields and purity. The protocol provided herein serves as a robust starting point, and the outlined optimization strategies offer a clear path for addressing potential challenges.
Chemistry LibreTexts. Suzuki-Miyaura Coupling. Chemistry LibreTexts. Published October 10, 2024. [Link]
da Silva, R. G.; et al. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. J. Org. Chem.2017 , 82 (15), 7777–7787. [Link]
Ciofani, A. P.; et al. Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. J. Am. Chem. Soc.2005 , 127 (28), 10147–10156. [Link]
Ciofani, A. P.; et al. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. PubMed. Published June 29, 2005. [Link]
NROChemistry. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Published March 29, 2025. [Link]
Wikipedia. Suzuki reaction. Wikipedia. Accessed February 12, 2026. [Link]
Ali, M. A.; et al. Simple thiazole-based ligands for palladium(II) Suzuki–Miyaura aryl cross-coupling catalysts. Inorganica Chimica Acta2013 , 405, 223-228. [Link]
Newman, S. G.; et al. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. Published August 1, 2020. [Link]
Arkhangelskiy, E.; et al. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. CHIMIA International Journal for Chemistry2021 , 75 (5), 406-410. [Link]
El-Sayed, N. N. E.; et al. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules2021 , 26 (5), 1449. [Link]
Sherwood, J. R.; et al. Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. Beilstein J. Org. Chem.2020 , 16, 1034–1044. [Link]
Gull, Y.; et al. Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0), Suzuki Cross Coupling Reaction: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities. ResearchGate. Published August 7, 2025. [Link]
Al-Hourani, B. J.; et al. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PMC. Published December 19, 2017. [Link]
Ordronneau, L.; et al. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Molecules2017 , 22 (5), 785. [Link]
Ali, M. A.; et al. Simple thiazole-based ligands for palladium(II) Suzuki–Miyaura aryl cross-coupling catalysts. ResearchGate. Published July 3, 2025. [Link]
Billingsley, K. L.; et al. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. Published July 1, 2007. [Link]
Liu, R. Y.; et al. Aminative Suzuki–Miyaura coupling. Science2024 , 383 (6686), 1019-1024. [Link]
Molander, G. A.; et al. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. PMC. Published January 20, 2015. [Link]
Cella, R.; et al. Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Molecules2017 , 22 (4), 511. [Link]
Application Notes & Protocols: Strategic Synthesis of Thiazole-Based Kinase Inhibitors via Iodinated Precursors
Introduction: The Thiazole Scaffold and the Strategic Role of Iodinated Intermediates The 1,3-thiazole ring is a cornerstone scaffold in medicinal chemistry, celebrated for its presence in numerous clinically approved dr...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Thiazole Scaffold and the Strategic Role of Iodinated Intermediates
The 1,3-thiazole ring is a cornerstone scaffold in medicinal chemistry, celebrated for its presence in numerous clinically approved drugs and biologically active compounds.[1][2] Its unique electronic properties and ability to engage in a multitude of non-covalent interactions make it a "privileged structure" for targeting the ATP-binding site of protein kinases.[3] Dysregulation of protein kinase activity is a hallmark of many cancers, making them a critical class of therapeutic targets.[1][3] Thiazole-based molecules, such as the multi-kinase inhibitor Dasatinib, have demonstrated significant clinical success, validating the therapeutic potential of this heterocyclic core.[4][5]
The strategic functionalization of the thiazole ring is paramount in modulating the potency, selectivity, and pharmacokinetic properties of kinase inhibitors. This guide provides a comprehensive overview and detailed protocols for the synthesis of thiazole-based kinase inhibitors with a specific focus on the utility of iodinated thiazole precursors. The carbon-iodine bond serves as a versatile synthetic handle, enabling the introduction of diverse molecular fragments through robust and well-established palladium-catalyzed cross-coupling reactions. This approach provides a powerful platform for structure-activity relationship (SAR) studies and the optimization of lead compounds in drug discovery.[6]
We will delve into the foundational Hantzsch synthesis for constructing the thiazole core, followed by efficient iodination protocols. Subsequently, we will explore the application of Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions for the elaboration of these iodinated intermediates. Finally, we will provide a detailed protocol for the in vitro evaluation of the synthesized compounds using a representative kinase inhibition assay.
Part 1: Synthesis of the Iodinated Thiazole Core
The journey to potent kinase inhibitors begins with the reliable synthesis of the core heterocyclic scaffold. The Hantzsch thiazole synthesis, a classic and widely used method, provides a straightforward entry to 2-aminothiazole derivatives.[7]
Hantzsch Thiazole Synthesis: A Foundational Approach
The Hantzsch synthesis involves the condensation of an α-haloketone with a thioamide or thiourea.[7] This reaction proceeds via an initial SN2 reaction, followed by intramolecular cyclization and dehydration to afford the aromatic thiazole ring.
Protocol 1: Synthesis of 2-Amino-4-methylthiazole
This protocol describes the synthesis of a simple, yet versatile, 2-aminothiazole building block.
Materials:
Thiourea
Chloroacetone
Water
Solid Sodium Hydroxide (NaOH)
Ether
500-mL flask with reflux condenser, dropping funnel, and mechanical stirrer
Procedure:
Suspend thiourea (76 g, 1 mole) in 200 cc of water in the 500-mL flask.
With stirring, add chloroacetone (92.5 g, 1 mole) dropwise over 30 minutes. The reaction is exothermic, and the thiourea will dissolve.
Reflux the resulting yellow solution for two hours.
Cool the reaction mixture and, with continuous stirring, add 200 g of solid sodium hydroxide while cooling to maintain a manageable temperature.
Separate the upper oily layer using a separatory funnel.
Extract the aqueous layer three times with ether (total of 300 cc).
Combine the oily layer and the ethereal extracts and dry over 30 g of solid sodium hydroxide.
Filter the solution and remove the ether by distillation.
Distill the residual oil under reduced pressure to obtain 2-amino-4-methylthiazole (boiling point: 130-133°C at 18 mm Hg).
Iodination of the Thiazole Ring: Creating the Key Intermediate
With the thiazole core in hand, the next critical step is the introduction of an iodine atom, typically at the C5 position, which is activated for electrophilic substitution. This iodinated precursor is the gateway to diverse functionalization via cross-coupling reactions.
Protocol 2: Synthesis of 2-Amino-4-methyl-5-iodothiazole
This protocol details the electrophilic iodination of 2-amino-4-methylthiazole using iodine monochloride (ICl).
Materials:
2-Amino-4-methylthiazole
Hydrochloric acid (HCl)
Iodine monochloride (ICl)
Sodium sulfite
Ammonium hydroxide
Ethanol
Ice bath
Procedure:
Dissolve 2-amino-4-methylthiazole (1.0 eq) in a suitable volume of hydrochloric acid.
Cool the solution in an ice bath.
Slowly add a solution of iodine monochloride (1.05 eq) while maintaining the temperature below 10°C.
Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by TLC.
Quench the reaction by the addition of a saturated aqueous solution of sodium sulfite to consume any unreacted iodine.
Carefully basify the mixture with ammonium hydroxide to precipitate the product.
Collect the solid by filtration, wash with cold water, and recrystallize from ethanol to afford pure 2-amino-4-methyl-5-iodothiazole.
Characterization: The product should be characterized by 1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity.[8]
Part 2: Palladium-Catalyzed Cross-Coupling of Iodinated Thiazoles
The C-I bond of the 5-iodothiazole precursor is now poised for a variety of powerful palladium-catalyzed cross-coupling reactions. These reactions are instrumental in building the molecular complexity required for potent and selective kinase inhibition. The choice of coupling partner (boronic acids, terminal alkynes, or amines) dictates the final structure of the inhibitor.
Suzuki-Miyaura Coupling: Forging C-C Bonds
The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between the iodinated thiazole and a wide array of aryl or heteroaryl boronic acids or their esters.[9][10] This reaction is particularly valuable for introducing substituted aromatic rings, a common feature in many kinase inhibitors.
Causality Behind Experimental Choices:
Catalyst: Palladium catalysts such as Pd(PPh₃)₄ or Pd(OAc)₂ with a phosphine ligand are commonly used. The choice of ligand can be critical, with bulky, electron-rich phosphine ligands often improving reaction efficiency for challenging substrates.[11]
Base: An inorganic base like K₂CO₃, K₃PO₄, or Cs₂CO₃ is required to activate the boronic acid. The choice of base can influence the reaction rate and yield.[12]
Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is typically employed to dissolve both the organic and inorganic reagents.
Protocol 3: Suzuki-Miyaura Coupling of 2-Amino-5-iodothiazole with 4-Pyridylboronic Acid
This protocol provides a general procedure for the coupling of an iodinated thiazole with a heteroaryl boronic acid.
Materials:
2-Amino-5-iodothiazole derivative (1.0 eq)
4-Pyridylboronic acid (1.2 eq)
Pd(PPh₃)₄ (0.05 eq)
K₂CO₃ (2.0 eq)
1,4-Dioxane
Water
Schlenk flask
Procedure:
To a Schlenk flask, add the 2-amino-5-iodothiazole derivative, 4-pyridylboronic acid, Pd(PPh₃)₄, and K₂CO₃.
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio).
Heat the reaction mixture to 80-100°C and stir for 4-12 hours, monitoring by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.[13]
The Sonogashira reaction facilitates the coupling of terminal alkynes with the iodinated thiazole, creating a C(sp)-C(sp²) bond.[14] Alkynyl groups can act as rigid linkers or as precursors for further transformations in kinase inhibitor synthesis.
Causality Behind Experimental Choices:
Catalyst System: This reaction typically requires a dual catalyst system: a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (e.g., CuI).[15] Copper-free conditions have also been developed.
Base: A mild amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used, often serving as the solvent as well.
Solvent: Anhydrous solvents like THF or DMF are commonly used.
Protocol 4: Sonogashira Coupling of 2-Amino-5-iodothiazole with Phenylacetylene
Materials:
2-Amino-5-iodothiazole derivative (1.0 eq)
Phenylacetylene (1.5 eq)
Pd(PPh₃)₂Cl₂ (0.03 eq)
CuI (0.05 eq)
Triethylamine (Et₃N)
Anhydrous THF
Schlenk flask
Procedure:
To a Schlenk flask, add the 2-amino-5-iodothiazole derivative, Pd(PPh₃)₂Cl₂, and CuI.
Evacuate and backfill the flask with argon three times.
Add anhydrous THF and triethylamine.
Add phenylacetylene via syringe.
Stir the reaction at room temperature for 6-24 hours, monitoring by TLC.
Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.
Concentrate the filtrate and purify the residue by column chromatography.
Buchwald-Hartwig Amination: Forming C-N Bonds
The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds by coupling the iodinated thiazole with a primary or secondary amine.[16] This is particularly useful for installing key amine functionalities that can form crucial hydrogen bonds within the kinase active site.
Causality Behind Experimental Choices:
Catalyst and Ligand: This reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand in conjunction with a palladium precursor. Ligands like XPhos, SPhos, or BrettPhos are often employed.[17]
Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LiHMDS) is typically required.[18]
Solvent: Anhydrous, aprotic solvents like toluene or dioxane are used.
Protocol 5: Buchwald-Hartwig Amination of 2-Amino-5-iodothiazole with Aniline
Materials:
2-Amino-5-iodothiazole derivative (1.0 eq)
Aniline (1.2 eq)
Pd₂(dba)₃ (0.02 eq)
XPhos (0.08 eq)
Sodium tert-butoxide (1.4 eq)
Anhydrous toluene
Glovebox or Schlenk line technique
Procedure:
In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide to a Schlenk flask.
Add anhydrous toluene, followed by the 2-amino-5-iodothiazole derivative and aniline.
Seal the flask and heat the mixture to 100-110°C for 8-16 hours.
Monitor the reaction by LC-MS.
After completion, cool the reaction, dilute with ethyl acetate, and filter through Celite.
Wash the filtrate with water and brine, dry the organic layer, and concentrate.
Purify the product by column chromatography.
Part 3: Biological Evaluation - In Vitro Kinase Inhibition Assay
Once the thiazole-based compounds are synthesized and purified, their biological activity must be assessed. A common and robust method is an in vitro kinase assay to determine the compound's ability to inhibit the target kinase. The ADP-Glo™ Kinase Assay is a luminescent-based assay that measures the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[19][20]
Workflow for Kinase Inhibition Assay
Caption: Workflow for an in vitro kinase inhibition assay using ADP-Glo™.
Protocol 6: In Vitro Kinase Inhibition Assay (ADP-Glo™)
This protocol is designed for a 384-well plate format.
Materials:
Target kinase and its specific substrate
ATP
Kinase assay buffer
Synthesized thiazole inhibitors
ADP-Glo™ Kinase Assay Kit (Promega)
384-well white assay plates
Plate-reading luminometer
Procedure:
Compound Preparation:
Prepare a serial dilution of the synthesized thiazole inhibitors in the kinase assay buffer. Ensure the final DMSO concentration is constant across all wells (e.g., 1%).
Kinase Reaction:
In a 384-well plate, add 2.5 µL of the kinase solution to each well.
Add 2.5 µL of the serially diluted inhibitor solutions to the appropriate wells. Include positive (no inhibitor) and negative (no kinase) controls.
Incubate the plate for 15-30 minutes at room temperature to allow the compound to bind to the kinase.
Initiate the kinase reaction by adding 5 µL of a pre-mixed solution containing the substrate and ATP (at a concentration near its Km for the kinase). The total reaction volume is 10 µL.
Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to ensure the reaction is in the linear range.
Signal Detection:
Equilibrate the plate to room temperature.
Add 10 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete the unconsumed ATP.
Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction back to ATP and provides luciferase and luciferin to produce a luminescent signal.
Incubate at room temperature for 30-60 minutes.
Measure the luminescence using a plate-reading luminometer.
Data Analysis:
The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.
Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the positive control.
Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%).
Data Presentation and Structure-Activity Relationship (SAR)
The data obtained from the kinase assays are crucial for understanding the SAR. By systematically varying the substituents introduced via the cross-coupling reactions, researchers can identify key structural features that enhance potency and selectivity.
Table 1: Representative SAR Data for 5-Substituted 2-Aminothiazole Kinase Inhibitors
Compound ID
R Group at C5 Position (via Coupling)
Target Kinase
IC₅₀ (nM)
Th-Iodo
-I (Precursor)
Src
>10,000
Th-Pyr
4-Pyridyl (Suzuki)
Src
520
Th-Ph
Phenyl (Suzuki)
Src
1,200
Th-Anilino
-NHPh (Buchwald-Hartwig)
Src
85
Th-Alkynyl
-C≡CPh (Sonogashira)
Src
350
Note: The data in this table is hypothetical and for illustrative purposes only.
The hypothetical data in Table 1 illustrates how functionalization at the C5 position significantly impacts kinase inhibitory activity. The iodinated precursor is inactive, but the introduction of a pyridyl group via Suzuki coupling confers moderate activity. The anilino group, introduced via Buchwald-Hartwig amination, results in a significant increase in potency, likely due to the formation of a critical hydrogen bond in the kinase active site. This systematic approach allows for the rational design of more potent inhibitors. For instance, the development of Dasatinib involved extensive SAR studies around the 2-aminothiazole core, leading to a potent pan-Src kinase inhibitor.[4]
Conclusion
The use of iodinated thiazole precursors provides a powerful and versatile strategy for the synthesis of thiazole-based kinase inhibitors. The combination of the robust Hantzsch synthesis for core formation, followed by selective iodination and subsequent palladium-catalyzed cross-coupling reactions, offers an efficient route to a diverse library of compounds. This approach facilitates rapid SAR exploration, enabling the optimization of lead compounds with improved potency and selectivity. The detailed protocols provided herein serve as a practical guide for researchers in the field of drug discovery to harness the potential of this important synthetic strategy.
References
An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). Molecules. [Link]
In vitro ADP-Glo kinase assay. (n.d.). Bio-protocol. [Link]
Das, J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819-32. [Link]
Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Medicinal Chemistry. [Link]
Thiazole in the targeted anticancer drug discovery. (2019). Future Medicinal Chemistry. [Link]
Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. (n.d.). PubMed. [Link]
A Versatile Catalyst System for Suzuki−Miyaura Cross-Coupling Reactions of C(sp[superscript) and C(sp[superscript) Electrophiles. (2008). Organic Letters. [Link]
New process for the production of 2-amino-5-nitrothiazole. (n.d.).
Functionalized Pyridylboronic Acids and Their Suzuki Cross-Coupling Reactions To Yield Novel Heteroarylpyridines. (n.d.). ResearchGate. [Link]
The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. (2007). Chemical Reviews. [Link]
Synthesis of novel 2-amino thiazole derivatives. (n.d.). Der Pharma Chemica. [Link]
Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of. (n.d.). The Royal Society of Chemistry. [Link]
How To Run A Reaction: Purification. (n.d.). University of Rochester Department of Chemistry. [Link]
Design, Synthesis, and Evaluation of Dasatinib-Amino Acid and Dasatinib-Fatty Acid Conjugates as Protein Tyrosine Kinase Inhibitors. (2016). Molecules. [Link]
2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N -(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (. (2006). Journal of Medicinal Chemistry. [Link]
Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings. (2014). Organometallics. [Link]
Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. (2023). Molecules. [Link]
Sonogashira coupling giving me multiple spots on TLC. Any suggestions? (2024). Reddit. [Link]
2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. (2006). PubMed. [Link]
Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. (2018). Beilstein Journal of Organic Chemistry. [Link]
The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025). YouTube. [Link].com/watch?v=wE-H_I-2I4I)
Technical Support Center: Resolving Catalyst Poisoning in Thiazole Couplings
Topic: Overcoming Sulfur/Nitrogen-Heteroatom Poisoning in Palladium-Catalyzed Cross-Couplings Audience: Medicinal Chemists, Process Chemists, and Academic Researchers Status: Active | Updated: February 12, 2026 Core Dire...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Overcoming Sulfur/Nitrogen-Heteroatom Poisoning in Palladium-Catalyzed Cross-Couplings
Audience: Medicinal Chemists, Process Chemists, and Academic Researchers
Status: Active | Updated: February 12, 2026
Core Directive: The "Sulfur Problem" in Thiazole Chemistry
Thiazoles present a dual challenge in cross-coupling: they are electron-deficient (making the C-X bond activation feasible) but possess two potent coordinating sites (N3 and S1). In standard catalytic cycles, the thiazole ring often acts as a "ligand imposter," displacing labile phosphines or coordinating irreversibly to the electrophilic Pd(II) center. This arrests the catalytic cycle prior to transmetallation, leading to stalled reactions and Pd black precipitation.
This guide provides self-validating protocols to bypass this mechanistic dead-end using Pd-NHC (N-Heterocyclic Carbene) technology and Cu(I) promiscuous scavengers .
Diagnostic Hub: Troubleshooting Active Experiments
Use this section to diagnose live experimental failures.
Issue 1: Reaction Stalls at <10% Conversion (The "Coordination Trap")
Symptom: Starting material remains; catalyst is dissolved but inactive.[1] No Pd black immediately visible.[1]
Root Cause: The thiazole substrate has out-competed the phosphine ligand for the Pd(II) center, forming a stable, inactive [Pd(Ar)(Thiazole)(L)] resting state.
Solution: Switch to a Pd-NHC precatalyst (e.g., Pd-PEPPSI-IPr). The bulky, electron-rich NHC ligand binds too tightly to be displaced by the thiazole nitrogen/sulfur, forcing the cycle forward.
Issue 2: Immediate Formation of "Pd Black"
Symptom: Reaction mixture turns black/grey within minutes; yield is negligible.[1]
Root Cause: Ligand dissociation.[1] The heteroatoms in the thiazole facilitated the ejection of monodentate phosphines (like PPh3), leading to the formation of naked Pd(0), which aggregates irreversibly.
Solution:
Stop using Pd(PPh3)4.
Employ a "Throw-Away Ligand" Precatalyst (e.g., XPhos Pd G4 or Pd-PEPPSI-IPr ). These release the active species only upon heating and stabilize the Pd(0) intermediate.
Issue 3: Protodeborylation (Specific to Suzuki Coupling)
Symptom: Thiazole halide is consumed, but the boronic acid partner is converted to its protonated arene (Ar-H) instead of the coupled product.
Root Cause: Thiazole boronic acids are notoriously unstable.[1] The C-B bond hydrolyzes faster than the slow transmetallation step caused by catalyst poisoning.
Solution:
Fast Transmetallation: Use MIDA boronates or Potassium organotrifluoroborates (R-BF3K) for slow release/higher stability.[1]
Anhydrous Conditions: Switch base to Cs2CO3 or K3PO4 in dry Dioxane or Toluene. Avoid aqueous biphasic systems.
Technical Deep Dive (FAQs)
Q: What is the precise mechanism of Thiazole Poisoning?
Unlike simple steric hindrance, thiazole poisoning is electronic. The N3 nitrogen (and to a lesser extent S1) possesses a lone pair that is orthogonal to the
-system, making it a surprisingly good -donor.
In a standard cycle, after Oxidative Addition, the Pd(II) species is electrophilic.[2] The thiazole substrate (or product) coordinates to the Pd, occupying the vacant site required for the incoming nucleophile (Boronic acid or Stannane).
Visualization: The Poisoning Trap vs. The NHC Bypass
Caption: Comparative mechanistic pathway showing how thiazole coordination arrests phosphine-based cycles (Red), while bulky NHC ligands sterically prevent coordination, forcing the cycle towards transmetallation (Green).
Q: Why is CuTC mandatory for Thiazole Stille Couplings?
This is known as the "Copper Effect." In Stille couplings involving electron-deficient heterocycles:
Scavenging: Cu(I) coordinates to the free thiazole nitrogen, preventing it from binding to Palladium.
Transmetallation Acceleration: CuTC facilitates the transfer of the organic group from Tin (Sn) to Copper (Cu) to Palladium (Pd), bypassing the slow Sn-to-Pd direct transfer.
Key Insight: CuTC is unique because the carboxylate assists in the transmetallation transition state via a cyclic mechanism.
Optimized Experimental Protocols
Protocol A: The "Bulletproof" Suzuki Coupling (Pd-NHC)
Best for: Coupling thiazole halides with aryl boronic acids.
Reagents:
Catalyst: Pd-PEPPSI-IPr (1.0 - 2.0 mol%)
Base: K2CO3 (2.0 equiv) or Cs2CO3 (for sterically demanding cases)
Solvent: Dioxane or Toluene (Anhydrous)
Temperature: 80 °C
Step-by-Step:
Charge: In a glovebox or under Argon flow, add Thiazole halide (1.0 equiv), Boronic acid (1.5 equiv), K2CO3 (2.0 equiv), and Pd-PEPPSI-IPr (1 mol%) to a reaction vial.
Solvate: Add anhydrous Dioxane (0.2 M concentration).
Degas: Sparge with Argon for 5 minutes (Critical: Oxygen kills the active NHC-Pd species).
Heat: Seal and stir at 80 °C for 2–4 hours.
Workup: Filter through a celite pad (to remove Pd black/salts) and concentrate.
Why this works: The PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) scaffold releases the active Pd(NHC) species only upon heating. The bulky IPr (diisopropylphenyl) wings of the NHC ligand create a "steric umbrella" that physically blocks the thiazole nitrogen from coordinating to the Pd center, leaving the active site open only for the transmetallation partner.
Protocol B: The "Copper-Boosted" Stille Coupling
Best for: Coupling thiazole stannanes or sensitive substrates.
Reagents:
Catalyst: Pd(PPh3)4 (5 mol%) or Pd2(dba)3 / FurylPhosphine
Charge: Add Thiazole stannane (1.1 equiv), Electrophile (1.0 equiv), and CuTC (1.5 equiv) to a dry vial.
Catalyst: Add Pd(PPh3)4 (5 mol%).
Solvate: Add degassed NMP (0.1 M).
React: Stir at Room Temperature. (Monitor by LCMS; heat to 50 °C only if stalled after 2 hours).
Quench: Dilute with EtOAc and wash with NH4OH (to sequester Copper salts).
Why this works: The CuTC acts as a "shuttle," transmetallating the organic group from the unreactive Tin to the Copper, forming a highly reactive organocopper species that rapidly transmetallates to Palladium. This allows the reaction to proceed at mild temperatures, avoiding thermal degradation of the thiazole.
Data Comparison: Ligand Performance
The following table summarizes the relative efficiency of catalyst classes in heteroatom-rich environments.
Catalyst Class
Ligand Type
Thiazole Tolerance
Risk of Poisoning
Typical Yield
Pd(PPh3)4
Monodentate Phosphine
Low
High
10–40%
Pd(dppf)Cl2
Bidentate Phosphine
Moderate
Medium
40–60%
XPhos Pd G4
Biaryl Phosphine (Dialkyl)
High
Low
70–85%
Pd-PEPPSI-IPr
NHC (Carbene)
Excellent
Negligible
>90%
Decision Tree: Optimization Logic
Use this logic flow to select the correct starting conditions.
Caption: Strategic decision tree for selecting catalyst systems based on coupling partner and substrate sensitivity.
References
Mechanism of Thiazole Poisoning & Pd-NHC Solution:
Fortman, G. C., & Nolan, S. P. (2011). N-Heterocyclic Carbene (NHC) Ligands and Palladium in Homogeneous Cross-Coupling Catalysis: A Perfect Union. Chemical Society Reviews.
Pd-PEPPSI-IPr Efficacy in Heterocycles:
Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling Reactions. Chemistry - A European Journal.
The Copper Effect (CuTC) in Stille Coupling:
Mee, S. P. H., Lee, V., & Baldwin, J. E. (2004).[3] Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion. Angewandte Chemie International Edition.
Overcoming Heteroatom Poisoning in C-H Activation:
Gong, T.-J., et al. (2015). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles.[4] Nature Catalysis/Research.
General Thiazole Synthesis & Reactivity:
Organic Chemistry Portal. Thiazole Synthesis and Reactivity.
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #ATZ-SOLV-OPT
Status: Open
Assigned Specialist: Senior Application Scientist
Subject: Overcoming Catalyst Poisoning and Solubility Issues in 2-Aminothiazole Scaffolds
Executive Summary: The "Brick Dust" & Poisoning Paradox
Aminothiazoles are privileged scaffolds in drug discovery (e.g., Dasatinib, Abemaciclib), yet they present a dual failure mode in cross-coupling reactions:
Catalyst Poisoning: The endocyclic nitrogen (N3) and exocyclic amine (
) are Lewis bases that bind tightly to electrophilic metal centers (Pd, Cu), arresting the catalytic cycle.
Solubility (The "Brick Dust" Effect): Their rigid, planar structure and hydrogen-bond donor/acceptor capability lead to high crystallinity and poor solubility in standard non-polar solvents (Toluene, Hexanes), while polar solvents (DMF, DMSO) often hamper the reductive elimination step.
This guide provides an optimized solvent strategy that balances substrate solubility , catalyst protection , and base activation .
Diagnostic & Troubleshooting (Q&A Format)
Case 1: Suzuki-Miyaura Coupling Fails with Low Conversion
User Report: "I am trying to couple a 2-aminothiazole bromide with a phenylboronic acid using Pd(PPh3)4 in Toluene/Ethanol/Water. The starting material remains unconsumed."
Diagnosis:
The standard Toluene/EtOH system is insufficient for aminothiazoles. The basic nitrogen atoms are likely coordinating to the Palladium, displacing the phosphine ligands. Toluene is too non-polar to solvate the zwitterionic intermediate effectively.
Prescriptive Protocol:
Switch to a High-Dielectric Protic System .
Recommended Solvent:n-Butanol (n-BuOH) or t-Amyl Alcohol .
Why? Alcohols act as a "Solvation Shield." The hydroxyl group hydrogen-bonds to the thiazole nitrogen, sterically and electronically masking it from the Palladium center. Furthermore, n-BuOH has a higher boiling point (
), allowing for higher reaction temperatures to overcome the activation energy barrier.
Technical Insight: Research indicates that aqueous n-butanol allows for efficient coupling of heteroaryl chlorides by facilitating product separation and preventing catalyst deactivation via H-bonding networks [1].
Case 2: Buchwald-Hartwig Amination Yields <10%
User Report: "Using Dioxane with NaOtBu and Pd2(dba)3/BINAP. The reaction turns black immediately (Palladium black precipitation)."
Diagnosis:
Dioxane is a standard choice, but for aminothiazoles, it lacks the ability to stabilize the oxidative addition complex against the competitive binding of the substrate's own nitrogen. Additionally, NaOtBu might be too insoluble if the reaction is strictly anhydrous.
Prescriptive Protocol:
Solvent Switch: Use tert-Butanol (t-BuOH) or Dioxane/t-BuOH (1:1) .
Ligand Upgrade: Switch from BINAP to BrettPhos or XPhos .
Base: Switch to K3PO4 (finely milled) if using a boronic acid, or keep NaOtBu but ensure the solvent system can support the basicity without degrading the catalyst.
Case 3: Protodeboronation of Heteroaryl Boronic Acids
User Report: "My aminothiazole is the halide. I'm coupling it with a pyridine-boronic acid. I see the de-boronated pyridine by LCMS."
Diagnosis:
This is a solvent-induced failure. High water content in standard mixtures (e.g., DMF/Water 1:1) accelerates the hydrolysis of the C-B bond, especially in electron-deficient heteroaryl boronic acids.
Additive: Add 1-2 equivalents of water controlled (or use hydrated base like K3PO4·H2O) rather than a bulk aqueous co-solvent.[1][2] This provides just enough protons for the transmetallation step without flooding the system to cause hydrolysis.
Mechanism Visualization
The following diagram illustrates how protic solvents (ROH) mitigate catalyst poisoning compared to aprotic non-polar solvents.
Caption: Solvent-Assisted Ligand Protection. In Scenario B, the alcohol solvent hydrogen-bonds to the thiazole nitrogen, preventing it from displacing the phosphine ligands on the Palladium.
Optimized Solvent Systems Table
Reaction Type
Substrate Class
Recommended Solvent System
Base
Catalyst/Ligand
Temp (°C)
Suzuki
2-Aminothiazole (Halide)
n-BuOH / H2O (9:1)
K3PO4
Pd(dppf)Cl2 or XPhos Pd G4
100-110
Suzuki
Unstable Boronic Acid
1,4-Dioxane (Anhydrous)
Cs2CO3
Pd(PPh3)4
80-90
Buchwald
2-Aminothiazole (Amine)
t-Amyl Alcohol or t-BuOH
NaOtBu
Pd2(dba)3 + BrettPhos
110
Sonogashira
2-Aminothiazole (Halide)
DMF / TEA (5:1)
CuI (cat)
Pd(PPh3)2Cl2
60-80
Standard Operating Procedure (SOP): "The Green Alcohol Protocol"
This protocol utilizes n-Butanol , a greener and more effective alternative to DMF for thiazole couplings [1][2].
The n-BuOH/Water mixture often separates upon adding brine.
Extract with Ethyl Acetate.[1][2] The n-BuOH will partition, but can be removed via rotovap (azeotrope with water helps).
Decision Logic for Solvent Selection
Caption: Decision Matrix for selecting the optimal solvent based on coupling type and substrate stability.
References
Fleckenstein, C. A., & Plenio, H. (2008). Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol.[5] The Journal of Organic Chemistry, 73(4), 1631–1634.
BenchChem Technical Support. (2025). Application Notes and Protocols for Suzuki Coupling of 2-Amino-5-bromo-4-t-butylthiazole. BenchChem Application Notes.
Schlummer, B., & Scholz, U. (2004). Palladium-catalyzed C–N coupling reactions in the pharmaceutical industry. Advanced Synthesis & Catalysis, 346(13-15), 1599-1626.
Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[6] Reaction intermediates and catalyst improvements in the hetero cross-coupling of aryl halides and tin amides. Journal of the American Chemical Society, 116(13), 5969-5970.
Gull, Y., et al. (2013). Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0), Suzuki Cross Coupling Reaction.[3] Molecules, 18, 8845-8857.
Technical Support Center: Troubleshooting C5-Reactivity in Thiazole Derivatives
Introduction: The Thiazole Paradox Thiazole is a "schizophrenic" heterocycle. It possesses a pyridine-like nitrogen (electron-withdrawing) and a thiophene-like sulfur (electron-donating).
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Thiazole Paradox
Thiazole is a "schizophrenic" heterocycle. It possesses a pyridine-like nitrogen (electron-withdrawing) and a thiophene-like sulfur (electron-donating). This duality creates a specific reactivity profile:
C2 Position: The most acidic proton (
). It is the primary site for deprotonation (lithiation) and nucleophilic attack.[1]
C5 Position: The most electron-rich position, yet significantly less reactive than benzene (
– times slower in EAS). It is the preferred site for electrophilic attack but often requires activation.
C4 Position: Generally the "dead zone"—least acidic and least nucleophilic.
The Core Problem: Researchers often encounter "low reactivity" at C5 because they are either using conditions that favor C2 (kinetic acidity) or failing to overcome the inherent electron-deficiency of the ring (thermodynamic stability).
Part 1: Visualizing the Reactivity Landscape
Before troubleshooting, verify your target mechanism against the intrinsic bias of the thiazole ring.
Figure 1: Intrinsic reactivity bias of the thiazole scaffold. C5 functionalization often requires suppressing the naturally dominant C2 pathways.
Part 2: Troubleshooting Direct C-H Arylation
User Question: "I am attempting a Pd-catalyzed direct arylation at C5, but I am getting a mixture of C2/C5 products or no reaction. How do I force C5 selectivity?"
The Diagnostic
Direct arylation mechanisms are catalyst-dependent.
Pd(II) Mechanism (CMD/SEAr): Favors the most electron-rich position (C5 ).
Cu(I) Mechanism / Base-Assisted: Favors the most acidic position (C2 ).
If you are getting C2 products, your conditions are likely too basic or involve copper contaminants.
Optimization Protocol
Variable
Recommendation for C5 Selectivity
Mechanistic Rationale
Catalyst
Pd(OAc)₂ (Ligandless or P-ligands)
Promotes electrophilic palladation at C5 [1]. Avoid Cu co-catalysts.
Solvent
DMA or DMF (Polar Aprotic)
Stabilizes the cationic Pd-intermediate required for C5 attack [3].
Sterically and chemically blocks the C2 site. TMS can be removed later.
Self-Validating Experiment:
Run a parallel reaction with D₂O added.
If D incorporates at C2: You have a deprotonation pathway active (switch solvent/base).
If D incorporates at C5: Your electrophilic pathway is active but sluggish (increase Temp/Catalyst load).
Part 3: Troubleshooting Lithiation & The "Halogen Dance"
User Question: "I tried to lithiate 4-bromo-thiazole to functionalize C5, but the bromine migrated to C2. What happened?"
The Technical Insight
You have encountered the Halogen Dance (HD) . This is a base-catalyzed isomerization where a halogen atom migrates to a more stable lithiated position.
Mechanism: C2 is more acidic.[1] If you lithiate C5 (kinetically difficult), the C5-Li species can deprotonate a starting molecule at C2, causing the halogen to "dance" to the thermodynamically favored C2 position [2, 4].
The Solution: "Stop the Music"
Scenario A: You want to functionalize C5.
You cannot use standard lithiation (n-BuLi) on a thiazole with an open C2 position without risking HD.
Protocol:
Block C2 first: Use a silyl group (TMS) or use 2-chlorothiazole.
Lithiate: Treat 2-TMS-thiazole with n-BuLi (C5 is now the only option).
Quench: Add electrophile.
Deprotect: Remove TMS with TBAF.
Scenario B: You want to use the Halogen Dance.
Sometimes, HD is a feature, not a bug. It allows access to 2-bromo-thiazoles from 5-bromo precursors.
Trigger: Use LiHMDS (a hindered base) which favors the thermodynamic product (C2-Li) via the dance mechanism [2].
Figure 2: The Halogen Dance pathway. Without blocking C2, the halogen will migrate to the most acidic position.
Part 4: Electrophilic Aromatic Substitution (EAS) Failures
User Question: "My bromination (Br₂) of a 2-aminothiazole works, but the same reaction on 2-phenylthiazole fails at C5. Why?"
The Causality
Thiazole is electron-deficient.
2-Aminothiazole: The amine lone pair donates into the ring (+M effect), activating C5 significantly.
2-Phenylthiazole: The phenyl group is weakly activating/neutral. The ring nitrogen (N3) can protonate or complex with Lewis acids (like FeBr₃), becoming a pyridinium-like cation (highly deactivating).
Troubleshooting Guide
Check for N-Protonation:
Issue: Acid generated during EAS (e.g., HBr) protonates N3, shutting down the reaction.
Fix: Add an acid scavenger (e.g., K₂CO₃ or Pyridine ) or use a buffer.
Switch Electrophiles:
Standard
is often too weak for unactivated thiazoles.
Protocol: Use NBS (N-bromosuccinimide) in DMF or MeCN at elevated temperatures (60-80°C). The polar solvent stabilizes the transition state.
For Nitration:
Standard
often fails due to protonation.
Protocol: Use Nitronium tetrafluoroborate (
) in non-acidic conditions (e.g., sulfolane or nitromethane).
References
Regio- and Stereoselective Synthesis of Thiazole-Containing Triarylethylenes by Hydroarylation of Alkynes.
Source: PubMed / J Org Chem (2019).[2]
URL:[Link]
Relevance: Establishes Pd-catalyzed C5-selective functionalization protocols.
Long-Range Halogen Dance Reaction in 4,5-Dihalogeno-2-(Sulfur-Containing Heterocyclyl)thiazole.
Source: Chem Pharm Bull (2024).[3][4]
URL:[Link]
Relevance: Defines the mechanism and conditions for halogen migration (Halogen Dance) in thiazoles.
Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole.
Source: MDPI (Molecules, 2020).
URL:[Link]
Relevance: Provides solvent-specific (Anisole/DMF) conditions for optimizing C5 vs C2 selectivity.
Recent Progress on the Halogen Dance Reaction on Heterocycles.
Source: ResearchGate (Heterocycles, 2005).
URL:[Link]
Relevance: Comprehensive review of lithiation-induced migration patterns in heterocycles.
5-iodo-4-methyl-1,3-thiazol-2-amine is a critical heteroaromatic scaffold widely used in cross-coupling reactions (Suzuki, Sonogashira) and medicinal chemistry. However, it exhibits significant photosensitivity due to the lability of the C(sp2)–I bond. Exposure to UV or visible light triggers homolytic cleavage, resulting in the liberation of elemental iodine (
) and the formation of de-iodinated byproducts. This guide provides the mechanistic basis for this instability and defines the Standard Operating Procedures (SOPs) required to maintain compound integrity.
The Mechanism: Why It Degrades
To handle this compound effectively, one must understand the causality of its degradation. The instability is not random; it is a direct consequence of molecular orbital physics.
The Photolytic Pathway
The Carbon-Iodine (C-I) bond on the thiazole ring has a relatively low bond dissociation energy (approx. 50–60 kcal/mol). Upon absorption of photons (particularly in the UV-A and blue visible spectrum), the molecule undergoes an electronic transition (often
or ). This excites the electron into an antibonding orbital, causing the bond to break homolytically.
Key Consequences:
Iodine Liberation: The iodine radicals (
) recombine to form molecular iodine (), which acts as an oxidant and causes the characteristic purple/brown discoloration .
Protodeiodination: The highly reactive thiazolyl radical abstracts a hydrogen atom from any available source (solvent, moisture, or packaging), generating 4-methyl-1,3-thiazol-2-amine (the de-iodinated impurity).
Degradation Pathway Diagram
Figure 1: Photodehalogenation mechanism showing the conversion of the parent compound into the de-iodinated impurity and elemental iodine.
Storage & Handling SOPs
Trustworthiness Check: The following protocols are self-validating. If followed, the compound will remain a pale yellow/off-white solid. If the compound turns brown, the protocol was breached.
Storage Hierarchy
Parameter
Requirement
Scientific Rationale
Container
Amber Glass (Required)
Blocks UV/Vis light <450nm, preventing the initial excitation event.
Atmosphere
Inert Gas (Argon/Nitrogen)
Displaces oxygen.[1] While light starts the reaction, can react with the radical intermediates to form complex oxides.
Temperature
-20°C (Freezer)
Slows the kinetics of any radical propagation that might occur despite light protection.
Desiccant
Required
Moisture provides a hydrogen source for the radical to abstract, accelerating the formation of the de-iodinated impurity.
Handling "On the Bench"
Scenario: You are weighing the compound for a reaction.
Dim the Lights: If possible, turn off direct overhead fluorescent lights or work in a hood with a UV-filter sash.
The "Foil Rule": If the compound must be in a clear flask (e.g., for observation), wrap the flask in aluminum foil immediately after weighing.
Solvent Degassing: When dissolving the compound, use sparged (degassed) solvents. Dissolved oxygen can form Superoxide radicals under light exposure, attacking the amine group.
Troubleshooting & Quality Control (QC)
Visual Diagnostics
Off-White / Pale Yellow:Pass. Compound is stable.
Pink / Light Purple:Warning. Trace iodine liberation. Usable for robust reactions, but purification recommended for kinetics studies.
Dark Brown / Black:Fail. Significant degradation. The amine has likely oxidized, and substantial de-iodination has occurred.
Rescue Protocol (Purification)
If your compound has degraded (turned brown), do not discard it immediately. It can often be rescued.
Step-by-Step Rescue:
Dissolve: Dissolve the solid in Ethyl Acetate.
Wash: Wash the organic layer with a 10% Sodium Thiosulfate (
) solution.
Why? Thiosulfate reduces the purple Iodine (
) back to colorless Iodide (), removing the color and the oxidant.
Dry & Concentrate: Dry over
, filter, and concentrate in the dark (wrap rotavap flask in foil).
Recrystallize: If necessary, recrystallize from Ethanol/Water or Hexanes/Ethyl Acetate, ensuring the solution is not exposed to bright light during cooling.
Experimental FAQs
Q: Can I use this compound in a flow chemistry reactor under transparent tubing?A:No. Standard PFA/FEP tubing is transparent to UV/Vis light. If you are running a flow reaction, you must wrap the tubing in foil or heat-shrink opacity tubing. The high surface-area-to-volume ratio in flow reactors will accelerate photolysis significantly compared to batch mode.
Q: I am running a Suzuki coupling, and my yield is low (30%). The NMR shows a product missing the iodine. What happened?A: You likely experienced Photodehalogenation . If your reaction setup was not protected from light, the palladium catalyst (which can also be photo-active) combined with light exposure facilitated the reduction of the C-I bond before the cross-coupling could occur.
Fix: Wrap the reaction flask in foil and ensure the oil bath is not reflecting light into the flask.
Q: Does the amine group (-NH2) contribute to the instability?A: Yes, but secondarily. Amines are prone to oxidation (N-oxide formation). However, the iodine radical generated by light is a strong oxidant that can attack the amine of neighboring molecules, leading to polymerization (black tar). This is why the "browning" is often autocatalytic—once it starts, it accelerates.
References
BenchChem. (2025).[1] Common pitfalls in handling iodinated organic compounds. Retrieved from
Nature Protocols. (2016).[2][3] Photo-induced iodination of aryl halides under very mild conditions. Nature Protocols, 11(10), 1948-1954.[3] Retrieved from [3]
Chemical Science. (2022).[4] Visible-light-induced cross-coupling of aryl iodides. Chemical Science. Retrieved from
Labtag. (2024). 5 Tips for Handling Photosensitive Reagents. Retrieved from
Welcome to the technical support center. You are likely performing an Ortoleva-King reaction or a Hantzsch-type condensation involving ketones, thiourea, and molecular iodine (
) to synthesize 2-aminothiazoles.
While iodine is an excellent catalyst/oxidant for generating the
-iodoketone intermediate in situ, it presents three distinct downstream challenges:
Oxidative Corrosiveness: Residual iodine degrades the aminothiazole product over time.
Analysis Interference: Paramagnetic broadening in NMR and ionization suppression in LCMS.
Phase Transfer Issues: Iodine forms "sticky" charge-transfer complexes with amines (polyiodides), making them difficult to partition cleanly into the organic or aqueous phase.
This guide provides a self-validating protocol to eliminate iodine while preserving your basic aminothiazole product.
Module 1: Standard Operating Procedure (SOP)
Objective: Complete removal of iodine (
) and recovery of 2-aminothiazole free base.
The Mechanism
We utilize a redox reaction to convert lipophilic molecular iodine (
Dilute the reaction mixture (usually in ethanol or DMF) with 2 volumes of distilled water .
Why: This solubilizes the hydroiodide salt of your product and precipitates non-polar impurities (like unreacted ketones).
The "Sulfur Check" (Critical Control Point):
Test: Check the pH. The reaction generates HI, so it will be acidic (pH < 2).
Action: If pH < 2, add saturated Sodium Bicarbonate (
) dropwise until pH reaches 4–5 .
Expert Insight: Do NOT add thiosulfate to a strongly acidic solution. Acid decomposes thiosulfate into elemental sulfur (
), a yellow solid that is notoriously difficult to separate from aminothiazoles.
Equation:
.
Quenching:
Add 10% w/v aqueous Sodium Thiosulfate solution with vigorous stirring.
Endpoint: The solution color should shift from dark brown/purple to yellow/colorless.
Verification: Spot a drop on starch paper. Blue/Black = Active Iodine. No Change = Quenched.
Basification (Product Release):
Once iodine is quenched, basify the aqueous mixture to pH 9–10 using Ammonium Hydroxide (
) or Sodium Carbonate ().
Result: The aminothiazole converts from its water-soluble HI salt to its insoluble (or organic-soluble) free base.
Extraction/Filtration:
If Solid Precipitates: Filter the solid.[4] Wash the cake with water, then hexanes (to remove iodine traces trapped in the lattice).
If Oiling Occurs: Extract with Ethyl Acetate or DCM. The iodide ions (
) stay in the water; the product moves to the organic layer.
Module 2: Troubleshooting & Decision Logic
Visualizing the Workflow
Use this logic flow to determine the correct workup path based on your reaction state.
Figure 1: Decision tree for iodine removal and aminothiazole isolation. Note the critical pH buffering step to prevent sulfur contamination.
Module 3: Comparative Analysis of Quenching Agents
Not all reducing agents are equal. Use this table to select the best reagent for your specific constraints.
Reagent
Formula
Stoichiometry ( transfer)
Pros
Cons
Sodium Thiosulfate
2 per 2 moles (forms Tetrathionate)
Standard, cheap, very fast kinetics.
Risk: Decomposes to elemental sulfur in strong acid.
Sodium Bisulfite
2 (forms Sulfate)
Cheaper industrial option.
Acidic nature can complicate pH control; releases gas (fume hood required).
Sodium Sulfite
2 (forms Sulfate)
Basic (pH ~9), helps neutralization.
Slower kinetics than thiosulfate; can cause precipitation of inorganic salts.
Ascorbic Acid
2
Gentle, organic-soluble options available.
Expensive; residue can be hard to remove from organic products.
Frequently Asked Questions (FAQs)
Q1: I quenched the reaction, but my organic layer is still pink/purple. Why?
Diagnosis: Iodine is highly soluble in organic solvents (DCM/Chloroform). The aqueous thiosulfate cannot react efficiently if the phases are not mixing.
Fix: You have a phase transfer limitation.
Return the organic layer to the separatory funnel.
If the color persists, add a pinch of solid thiosulfate directly to the biphasic mixture and stir.
Q2: A yellow solid formed immediately after adding thiosulfate. Is this my product?
Diagnosis: Likely not.[2] If the solution was acidic, you precipitated elemental sulfur (colloidal sulfur).
Test: Take a small sample and heat it. Sulfur melts at ~115°C and burns with a blue flame (
smell). Aminothiazoles usually have higher melting points (>140°C).
Recovery: If you have sulfur contamination, dissolve your crude product in hot ethanol and filter while hot (sulfur is less soluble in ethanol than most aminothiazoles).
Q3: Can I use Sodium Metabisulfite (
) instead?
Answer: Yes. In water, metabisulfite hydrolyzes to bisulfite (
). It works identically to sodium bisulfite. Ensure you perform the workup in a fume hood as it releases significant sulfur dioxide gas.
Q4: My product is a solid. Can I just wash it?
Answer: Yes, this is often cleaner than extraction.
Triturate (grind) the solid in a mortar with a 5% thiosulfate solution.
Filter again and wash with copious water.
This breaks up the crystal lattice, allowing the thiosulfate to reach trapped iodine molecules.
References
Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 . (Standard procedures for iodometric workups and thiosulfate usage).
Li, Y.; Wang, Y.-L.; Wang, J.-Y. "A Simple Iodine-promoted Synthesis of 2-Substituted Benzothiazoles..." Chemistry Letters, 2006 , 35(5), 460-461.[5] (Demonstrates iodine-mediated cyclization and workup considerations).
University of Rochester, Department of Chemistry. "Workup for Removing Bromine or Iodine." Not Voodoo X - Demystifying Synthetic Organic Chemistry. (Authoritative guide on halogen quenching).
Kalhor, M., et al. "Design of a new method for one-pot synthesis of 2-amino thiazoles..." RSC Advances, 2023 , 13, 9626. (Discusses replacing toxic iodine with TCCA, highlighting the difficulty of iodine removal).
Patil, P. "How to remove iodine from reaction mixture after synthesis?" ResearchGate Q&A, 2021 . (Community troubleshooting regarding iodine entrapment in lattices).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Comparison Guide: Structural Characterization of 5-Iodo-4-methyl-1,3-thiazol-2-amine
Part 1: Executive Summary & Strategic Context
5-iodo-4-methyl-1,3-thiazol-2-amine is a critical halogenated heterocyclic building block, primarily utilized as an electrophile in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira).
While the non-iodinated precursor (2-amino-4-methylthiazole) is electronically stable, the introduction of the iodine atom at the C-5 position drastically alters the reactivity profile and spectroscopic signature. This guide provides a definitive comparison of the NMR spectral data between the target molecule and its precursors, highlighting the "Heavy Atom on Light Atom" (HALA) effect that is often utilized for structural validation.[1]
Part 2: Comparative Spectroscopic Data
The following data compares the target molecule against its direct precursor and its brominated analog. The disappearance of the C5-proton and the dramatic upfield shift of the C5-carbon are the primary quality control (QC) checkpoints.
Table 1: 1H NMR Chemical Shift Comparison (DMSO-d6)
Position
Signal Type
Precursor (2-amino-4-methylthiazole)
Target (5-iodo-4-methyl-1,3-thiazol-2-amine)
Analog (5-bromo-4-methyl-1,3-thiazol-2-amine)
Diagnostic Note
NH₂ (C-2)
Broad Singlet
6.80 – 6.95 ppm
6.95 – 7.15 ppm
6.90 – 7.10 ppm
Slight deshielding due to inductive effect of halogen.
Marginal downfield shift due to proximity to halogen.
Table 2: 13C NMR Chemical Shift Comparison (DMSO-d6)
Carbon
Environment
Precursor (δ ppm)
Target (δ ppm)
Shift Mechanism
C-2
C-NH₂ (Guanidine-like)
~168.0
~167.5 - 169.0
Minimal change; remote from substitution site.
C-4
C-CH₃ (Quaternary)
~148.0
~150.0 - 152.0
Inductive deshielding (β-effect).
C-5
C-I (Functionalized)
~103.0 (C-H)
~72.0 - 80.0
Critical Insight: Upfield shift due to Heavy Atom Effect (Shielding).[1]
CH₃
Methyl Group
~17.0
~20.0 - 21.0
Standard deshielding.
Technical Insight (The HALA Effect): Researchers often expect the C-5 carbon to shift downfield (higher ppm) due to the electronegativity of Iodine.[1] However, in 13C NMR, Iodine exerts a "Heavy Atom on Light Atom" effect (spin-orbit coupling), which shields the attached carbon, moving it upfield (lower ppm), often below the solvent line of CDCl₃.[1] Do not interpret a peak at 75 ppm as an impurity; it is likely your C-I carbon.
Part 3: Experimental Protocols
To ensure the validity of the spectral data above, the following synthesis and purification protocol is recommended. This method minimizes regioisomeric byproducts.
Protocol: Regioselective Iodination of 2-Amino-4-methylthiazole
Reagents:
Substrate: 2-amino-4-methylthiazole (1.0 eq)
Iodinating Agent: N-Iodosuccinimide (NIS) (1.05 eq) or I₂/H₂O₂.[1]
Navigating the Maze: A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Iodinated Thiazoles
For Researchers, Scientists, and Drug Development Professionals In the intricate world of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stan...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the intricate world of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable information on molecular weight and structure through the analysis of fragmentation patterns. This guide, born from extensive experience in our applications laboratory, delves into the nuanced fragmentation behavior of iodinated thiazoles, a class of compounds of growing interest in medicinal chemistry. We aim to provide a predictive framework for understanding their fragmentation, comparing and contrasting the dominant pathways to aid researchers in interpreting their mass spectra with confidence.
The Fundamentals of Fragmentation: A Game of Bonds and Stability
Before we dissect the specifics of iodinated thiazoles, it's crucial to grasp the underlying principles governing fragmentation in mass spectrometry.[1][2][3] When a molecule is ionized, typically by electron impact (EI) or through softer ionization techniques followed by collisional activation (e.g., Collision-Induced Dissociation or CID), it forms a molecular ion (M⁺˙). This ion is energetically unstable and dissipates excess energy by breaking into smaller, charged fragments and neutral radicals.[3] The bonds that cleave are dictated by their relative strengths and the stability of the resulting fragments.[1] Weaker bonds, such as the carbon-iodine bond, are more susceptible to cleavage.[4][5]
Common fragmentation mechanisms include:
Alpha-cleavage: Homolytic cleavage of a bond adjacent to a heteroatom or functional group.[2]
Inductive cleavage (Heterolytic cleavage): Cleavage driven by an electronegative atom, where the two electrons of the bond move to one fragment.
McLafferty Rearrangement: A hydrogen atom transfer from a gamma-position to a carbonyl or other unsaturated group, followed by beta-cleavage.[2]
Our focus will be on the interplay between the inherent fragmentation tendencies of the thiazole ring and the profound influence of the iodine substituent.
The Thiazole Core: A Resilient Heterocycle with Predictable Fractures
The thiazole ring, a five-membered aromatic heterocycle containing both sulfur and nitrogen, exhibits a degree of stability. However, under energetic conditions, it undergoes characteristic fragmentation. Based on studies of various thiazole derivatives, the primary fragmentation pathways often involve the cleavage of the bonds adjacent to the heteroatoms.
Common fragmentation patterns for a generic thiazole ring can be predicted to involve the loss of small, stable neutral molecules. For instance, the expulsion of HCN or a thioformyl radical (HCS•) are plausible pathways, leading to the formation of stable fragment ions. The specific fragmentation will, of course, be influenced by the nature and position of other substituents on the ring.
The Iodine Effect: A Dominant and Diagnostic Cleavage
The introduction of an iodine atom onto the thiazole ring dramatically alters the fragmentation landscape. The carbon-iodine (C-I) bond is significantly weaker than the C-C, C-N, and C-S bonds within the thiazole ring.[4][6] This disparity in bond dissociation energy makes the cleavage of the C-I bond the most favorable initial fragmentation event.
This leads to two highly characteristic and diagnostically valuable observations in the mass spectrum of an iodinated thiazole:
A prominent ion at m/z 127: This peak corresponds to the iodine cation (I⁺).[5][7][8] Its presence is a strong indicator of an iodine-containing compound.
A significant [M-127]⁺ peak: This represents the loss of an iodine radical from the molecular ion, resulting in a thiazole cation. The relative abundance of this peak can be substantial.
The facile loss of iodine often dominates the spectrum to such an extent that fragmentation of the thiazole ring itself may be a secondary, less prominent process. This is a critical point of comparison with non-iodinated thiazoles, where ring fragmentation is the primary pathway.
Proposed Fragmentation Pathways of an Iodinated Thiazole
Based on the principles outlined above, we can propose a set of primary fragmentation pathways for a generic iodinated thiazole. The following diagram illustrates these predictions:
Figure 1. Proposed primary fragmentation pathways for a generic iodinated thiazole.
Table 1. Predicted Key Fragment Ions for a Generic Iodinated Thiazole
Fragment Ion
Proposed Structure
Type of Cleavage
Diagnostic Value
M⁺˙
Intact iodinated thiazole radical cation
Ionization
Confirms molecular weight
[M-I]⁺
Thiazole cation
Homolytic cleavage of C-I bond
High (indicates iodine loss)
I⁺
Iodine cation
Heterolytic cleavage of C-I bond
High (confirms presence of iodine)
[M-I-HCN]⁺
Thiazole ring fragment
Ring cleavage after iodine loss
Moderate (structural information)
[M-I-CS]⁺
Thiazole ring fragment
Ring cleavage after iodine loss
Moderate (structural information)
Experimental Protocol for Fragmentation Analysis
To obtain high-quality and reproducible fragmentation data for your iodinated thiazole compounds, we recommend the following experimental workflow.
Objective: To generate a detailed fragmentation spectrum of an iodinated thiazole using both Collision-Induced Dissociation (CID) and Higher-energy C-trap Dissociation (HCD).
Ammonium hydroxide (for negative ion mode, if applicable)
Liquid chromatography-mass spectrometry (LC-MS) system with tandem MS (MS/MS) capabilities (e.g., Orbitrap or Q-TOF)
Methodology:
Sample Preparation:
Dissolve the iodinated thiazole sample in an appropriate solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 µg/mL.
For positive ion mode analysis, add 0.1% formic acid to the sample solution to promote protonation.
Liquid Chromatography (Optional but Recommended):
If analyzing a complex mixture, perform chromatographic separation using a suitable C18 column.
Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
Mass Spectrometry - Full Scan (MS1):
Infuse the sample directly or introduce it via the LC system into the mass spectrometer.
Acquire a full scan mass spectrum to identify the molecular ion peak ([M+H]⁺ in positive mode).
Tandem Mass Spectrometry (MS/MS) - Product Ion Scan:
Select the molecular ion as the precursor ion for fragmentation.
For CID:
Perform fragmentation in the ion trap or collision cell.
Apply a normalized collision energy (NCE) in the range of 20-40%. Start with 30% and optimize as needed.
For HCD:
Perform fragmentation in the HCD cell.
Apply a stepped NCE (e.g., 20%, 35%, 50%) to obtain a composite spectrum with a wide range of fragment ions.
Data Analysis:
Analyze the resulting MS/MS spectrum to identify the key fragment ions.
Look for the characteristic peaks at m/z 127 and [M-127]⁺.
Propose structures for the other observed fragment ions based on logical neutral losses from the precursor ion.
Figure 2. Experimental workflow for fragmentation analysis of iodinated thiazoles.
Conclusion
The mass spectrometry fragmentation of iodinated thiazoles is predicted to be dominated by the facile cleavage of the carbon-iodine bond. This leads to the formation of highly diagnostic ions at m/z 127 (I⁺) and [M-127]⁺ (the thiazole cation). While fragmentation of the thiazole ring itself is expected to be a secondary process, its analysis can still provide valuable structural information. By understanding these competing fragmentation pathways and employing a systematic experimental approach, researchers can confidently interpret the mass spectra of this important class of compounds, accelerating their drug discovery and development efforts.
References
National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. Retrieved from [Link]
Sparkman, O. D., Penton, Z., & Kitson, F. G. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press.
Chemguide. (n.d.). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]
Wikipedia. (2023). Fragmentation (mass spectrometry). Retrieved from [Link]
LibreTexts. (2020). 11.8: Fragmentation Patterns in Mass Spectrometry. Retrieved from [Link]
Doc Brown's Chemistry. (n.d.). Mass spectrum of 1-iodo-2-methylpropane. Retrieved from [Link]
LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
eGyanKosh. (n.d.). Unit 13: Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]
Fiehn Lab. (n.d.). MS/MS fragmentation. Retrieved from [Link]
Wikipedia. (2023). Bond-dissociation energy. Retrieved from [Link]
Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. [PowerPoint slides]. Retrieved from [Link]
Luo, Y.-R. (2007). Handbook of Bond Dissociation Energies in Organic Compounds. CRC Press.
Chad's Prep. (2020, October 21). Reaction Enthalpy & Bond Dissociation Energy | Organic Chemistry 6.1 [Video]. YouTube. [Link]
HSC Chemistry. (2023, October 24). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry [Video]. YouTube. [Link]
Doc Brown's Chemistry. (n.d.). Mass spectrum of 2-iodobutane. Retrieved from [Link]
Reddit. (2012). Why does the bond dissociation energy differ across same bonds in different compounds?. r/askscience. Retrieved from [Link]
de Souza, M. V. N., & de Almeida, M. V. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. RSC Advances, 5(118), 97833-97855. [Link]
Kulyk, K., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. International Journal of Molecular Sciences, 24(2), 1639. [Link]
LibreTexts. (2023). 2.7 Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]
Doc Brown's Chemistry. (n.d.). Mass spectrum of 2-iodopropane. Retrieved from [Link]
Reddit. (2012). Why does the bond dissociation energy differ across same bonds in different compounds?. r/askscience. Retrieved from [Link]
Srinivas, R., et al. (2001). 5-Ethyl-2-mercaptothiazole as matrix for matrix-assisted laser desorption/ionization of a broad spectrum of analytes in positive and negative ion mode. Rapid communications in mass spectrometry : RCM, 15(19), 1879–1884. [Link]
Technical Comparison Guide: IR Spectroscopic Validation of 5-Iodo-4-methyl-1,3-thiazol-2-amine
This guide provides an in-depth technical analysis of the IR spectrum of 5-Iodo-4-methyl-1,3-thiazol-2-amine , designed for researchers validating synthesis or conducting quality control. Executive Summary 5-Iodo-4-methy...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the IR spectrum of 5-Iodo-4-methyl-1,3-thiazol-2-amine , designed for researchers validating synthesis or conducting quality control.
Executive Summary
5-Iodo-4-methyl-1,3-thiazol-2-amine is a critical intermediate in the synthesis of bioactive thiazole derivatives and pharmaceutical scaffolds. Its structural integrity hinges on the successful electrophilic substitution of iodine at the C5 position of the thiazole ring.
For researchers, the primary challenge in characterizing this compound is distinguishing it from its precursor, 2-amino-4-methylthiazole (AMT) . Standard analytical methods often overlook the subtle spectral shifts induced by the heavy iodine atom. This guide compares analytical methodologies (ATR vs. KBr) and establishes a spectral benchmarking protocol to definitively validate the C-I bond formation.
Part 1: Compound Profile & Structural Significance
The introduction of an iodine atom at the C5 position induces specific electronic and vibrational changes in the thiazole framework. Understanding these shifts is prerequisite to accurate spectral interpretation.
Feature
Precursor (AMT)
Target Product (5-Iodo-AMT)
Spectroscopic Impact
Formula
Mass increase affects ring breathing modes.
C5 Substituent
Hydrogen ()
Iodine ()
Loss of C-H bending; appearance of C-I stretch.
Electronic State
Electron-rich aromatic ring
Polarizable C-I bond
Shift in dipole moment intensity.
Key Application
Starting Material
Coupling Partner (Suzuki/Sonogashira)
Purity is critical for catalyst longevity.
Part 2: Analytical Method Comparison (The Alternatives)
When analyzing halogenated heterocycles, the choice of sampling technique significantly impacts data quality. We compare the two industry-standard "alternatives": Attenuated Total Reflectance (ATR) and Transmission (KBr Pellet) .
Comparison Matrix: ATR vs. KBr for Iodinated Thiazoles
Feature
Alternative A: Diamond ATR
Alternative B: KBr Pellet (Recommended)
Workflow Efficiency
High. Ready in <1 min. No prep.
Low. Requires grinding/pressing (15 mins).
Spectral Range
Limited.[1][2] Diamond cuts off at ~525 ; ZnSe at ~650 .
Full. Transmits down to 400 .
C-I Detection
Poor. The C-I stretch (~500-600 ) is often obscured by detector noise or crystal cutoff.
High. Sharp peaks allow differentiation of closely spaced ring modes.
Verdict
Use for Routine ID only.
Use for Structural Elucidation & Purity Check .
Expert Insight: While ATR is faster, KBr is the scientifically superior choice for this specific compound. The heavy iodine atom pushes key diagnostic vibrations into the "fingerprint" region (<600
), which many ATR crystals cut off. Relying solely on ATR may lead to "false positives" where the user assumes the reaction worked simply because the starting material peaks shifted slightly.
Part 3: Spectral Benchmarking (Product vs. Precursor)
To validate the synthesis, one must confirm the disappearance of precursor features and the appearance of product-specific bands.
Quantitative Peak Assignment Table
Functional Group
Vibration Mode
Precursor (AMT) Frequency ()
Product (5-Iodo) Frequency ()
Diagnostic Shift / Note
Primary Amine
Asym/Sym
3400 / 3100 (Doublet)
3420 / 3150 (Doublet)
Retained. Slight anodic shift due to inductive effect of Iodine.
Thiazole Ring
Stretch
1530 - 1580
1515 - 1560
Red Shift. Iodine mass dampens ring vibration frequency.
Background Check: Run a background scan with the sample chamber empty to verify atmospheric
and levels are low.
Ratio Preparation: Mix 1-2 mg of the sample with 200 mg of dry KBr.
Why? A ratio higher than 1% causes peak saturation (flat-topping), obscuring the fine splitting of the
bands.
Grinding: Grind the mixture in an agate mortar for 2-3 minutes until a fine, flour-like consistency is achieved.
Why? Particle size must be smaller than the IR wavelength (~2-10
) to prevent Christiansen effect (scattering) which causes sloping baselines.
Pressing: Transfer to a die set and press at 8-10 tons for 2 minutes under vacuum (if available).
Visual Check: The resulting pellet should be transparent/glassy. If it is opaque/white, moisture is present or grinding was insufficient.
Acquisition: Scan from 4000 to 400
.
Resolution: 4
.
Scans: 32 or 64 scans to improve Signal-to-Noise ratio for the weak C-I band.
Part 6: Troubleshooting & Interpretation
Observation
Root Cause
Corrective Action
Broad hump at 3400
Wet KBr (Hygroscopic).
Dry KBr powder at 110°C overnight; re-press.
Sloping Baseline (low T% at 4000)
Particle scattering.
Grind sample longer to reduce particle size.
Strong peak at 813
Incomplete reaction.
Recrystallize sample; re-run iodination.
Missing peaks <600
Detector cutoff.
Ensure instrument is set to "Mid-IR" and not using a high-cutoff ATR crystal.
References
NIST Mass Spectrometry Data Center. "Thiazole, 2-amino-5-methyl- IR Spectrum." NIST Chemistry WebBook, SRD 69.
[Link]
(Source for precursor spectral data and C-H bending assignments)
Pagacz-Kostrzewa, M., et al. (2022).[3] "Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies." Molecules, 27(12), 3897.
[Link]
(Source for detailed vibrational assignments of the thiazole ring)
PubChem. "2-Amino-4-methylthiazole Compound Summary." National Library of Medicine.
[Link]
(Source for physical properties and structural identifiers)
Journal of Chemical and Pharmaceutical Research. (2012). "Synthesis of some new 5-substituted 2-aminothiazoles." JOCPR, 4(1):147-152.
[Link]
(Source for iodination synthesis protocols and reaction validation)
A Comparative Analysis of HPLC Retention Times: 5-Iodo-4-methylthiazole vs. 5-Bromo-4-methylthiazole
In the landscape of pharmaceutical research and drug development, the synthesis and purification of heterocyclic compounds are fundamental processes. Among these, thiazole derivatives are of significant interest due to t...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical research and drug development, the synthesis and purification of heterocyclic compounds are fundamental processes. Among these, thiazole derivatives are of significant interest due to their presence in a wide array of biologically active molecules. The introduction of different halogen atoms onto the thiazole scaffold can profoundly influence the physicochemical properties of these molecules, which in turn affects their behavior in analytical and preparative chromatography. This guide provides an in-depth comparison of the High-Performance Liquid Chromatography (HPLC) retention times of 5-iodo-4-methylthiazole and 5-bromo-4-methylthiazole, supported by experimental protocols and an analysis of the underlying chemical principles.
The Significance of Halogen Substitution in Chromatography
The choice of halogen substituent in a molecule can dramatically alter its polarity, polarizability, and size. These factors are critical in determining the extent of interaction with the stationary phase in reversed-phase HPLC, a technique that separates compounds based on their hydrophobicity.[1] Generally, an increase in the size and atomic mass of the halogen (from fluorine to iodine) leads to increased lipophilicity and, consequently, a longer retention time. This guide will explore this trend in the context of 5-substituted 4-methylthiazoles.
Physicochemical Properties: A Head-to-Head Comparison
A thorough understanding of the molecular properties of the two compounds is essential to predict and interpret their chromatographic behavior. The following table summarizes the key physicochemical parameters for 5-iodo-4-methylthiazole and 5-bromo-4-methylthiazole.
Note: The molecular weight for 5-iodo-4-methylthiazole is calculated based on its chemical formula. The logP value is an estimation based on a structurally similar compound and is expected to be higher than that of the bromo analog due to the greater lipophilicity of iodine.
The higher molecular weight and anticipated higher logP of 5-iodo-4-methylthiazole suggest that it is more hydrophobic than its bromo counterpart. This increased hydrophobicity is expected to lead to a stronger interaction with the non-polar stationary phase in reversed-phase HPLC, resulting in a longer retention time.
Experimental Protocol for Comparative HPLC Analysis
To empirically validate the expected difference in retention times, the following detailed HPLC method is proposed. This protocol is designed to be a self-validating system, providing a clear and reproducible separation of the two compounds.
Objective: To compare the retention times of 5-iodo-4-methylthiazole and 5-bromo-4-methylthiazole using reversed-phase HPLC.
C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a UV detector.
Chromatographic Conditions:
Parameter
Condition
Rationale
Column
C18, 4.6 x 150 mm, 5 µm
A standard C18 column provides a non-polar stationary phase for effective separation based on hydrophobicity.[5]
Mobile Phase A
Water with 0.1% Formic Acid
The aqueous component of the mobile phase. Formic acid is added to improve peak shape and ionize the analytes slightly, if necessary.
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
The organic modifier used to elute the compounds. Acetonitrile is a common choice for reversed-phase HPLC.[6]
Gradient
30-70% B over 15 minutes
A gradient elution is employed to ensure the elution of both compounds with good resolution and peak shape.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column.
Column Temperature
30 °C
Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume
5 µL
A small injection volume minimizes band broadening.
Detection
UV at 254 nm
Thiazole rings typically exhibit UV absorbance, making UV detection a suitable method.
Sample Preparation:
Prepare individual stock solutions of 5-iodo-4-methylthiazole and 5-bromo-4-methylthiazole in acetonitrile at a concentration of 1 mg/mL.
Prepare a mixed standard solution by combining equal volumes of the two stock solutions to yield a final concentration of 0.5 mg/mL for each analyte.
Filter the final solution through a 0.45 µm syringe filter before injection.
Visualizing the Experimental Workflow
The following diagram, generated using Graphviz, illustrates the key steps in the experimental workflow.
Caption: Experimental workflow for the comparative HPLC analysis.
Expected Results and Discussion
Based on the principles of reversed-phase chromatography, 5-iodo-4-methylthiazole is expected to have a longer retention time than 5-bromo-4-methylthiazole . This is primarily due to two factors:
Increased Hydrophobicity: Iodine is larger and more polarizable than bromine, leading to stronger van der Waals interactions with the C18 alkyl chains of the stationary phase. This increased hydrophobicity causes the iodo-compound to partition more favorably into the stationary phase, thus slowing its migration through the column.
Molecular Size: The larger atomic radius of iodine compared to bromine increases the overall size of the 5-iodo-4-methylthiazole molecule. This larger size can also contribute to stronger interactions with the stationary phase.
The resulting chromatogram should show two well-resolved peaks, with the peak corresponding to 5-bromo-4-methylthiazole eluting before the peak for 5-iodo-4-methylthiazole.
Optimizing Separation: Alternative Stationary Phases
Should the separation on a standard C18 column be suboptimal, alternative stationary phases can be employed to enhance selectivity. For aromatic compounds like these thiazole derivatives, columns with phenyl or pentafluorophenyl (PFP) stationary phases can offer different selectivity based on π-π interactions.[7] These interactions, which are different from the hydrophobic interactions that dominate on a C18 phase, can sometimes provide improved resolution between structurally similar aromatic compounds.
Conclusion
The substitution of bromine with iodine in the 5-position of the 4-methylthiazole ring is predicted to significantly increase the compound's retention time in reversed-phase HPLC. This difference is rooted in the greater hydrophobicity and larger size of the iodine atom. The provided experimental protocol offers a robust method for verifying this hypothesis and serves as a valuable starting point for the development of analytical or preparative separation methods for these and similar halogenated heterocyclic compounds. This understanding of how subtle structural modifications impact chromatographic behavior is crucial for researchers in the efficient purification and analysis of novel chemical entities.
References
Phenomenex. Reversed Phase HPLC Columns.
ResearchGate. Structure of the stationary phases and retention behaviors of...
HALO Columns. GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS. [Link]
ScienceDirect. Mechanisms of retention in HPLC. [Link]
ACS Publications. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]
SpringerLink. Retention behavior of reversed-phase for HPLC using a 100% aqueous mobile phase. [Link]
NIH National Library of Medicine. Halogen-containing thiazole orange analogues – new fluorogenic DNA stains. [Link]
Chromatography Forum. HPLC separation of related halogenated aromatic, any one?? [Link]
Comparative Reactivity Guide: 5-Iodo-4-methylthiazole vs. 5-Bromothiazole
This guide provides an in-depth technical comparison of 5-iodo-4-methylthiazole and 5-bromothiazole , designed for medicinal chemists and process development scientists. Executive Summary & Core Directive In the design o...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison of 5-iodo-4-methylthiazole and 5-bromothiazole , designed for medicinal chemists and process development scientists.
Executive Summary & Core Directive
In the design of thiazole-containing pharmacophores, the choice between 5-iodo-4-methylthiazole (1) and 5-bromothiazole (2) is rarely a simple swap of leaving groups. It represents a trade-off between electronic activation and steric hindrance .[1]
5-Iodo-4-methylthiazole : Offers superior oxidative addition rates due to the weak C–I bond, but the adjacent C4-methyl group imposes a steric penalty that can impede transmetallation with bulky partners.
5-Bromothiazole : Lacks steric hindrance, allowing for facile coupling with sterically demanding boronic acids, but requires more active catalytic systems to overcome the stronger C–Br bond. It also carries a higher risk of "Halogen Dance" side reactions during metallation.
Reactivity Profile Analysis
A. Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)
The efficiency of the catalytic cycle is governed by two opposing factors in these substrates:
Feature
5-Iodo-4-methylthiazole
5-Bromothiazole
Mechanistic Impact
C–X Bond Energy
~65 kcal/mol (Weak)
~81 kcal/mol (Strong)
Oxidative Addition: Iodide is significantly faster. Reaction initiates at lower temperatures.[2]
C4 Sterics
Methyl Group (High)
Proton (Negligible)
Transmetallation: The C4-Me group clashes with the incoming boronate species, potentially becoming the rate-determining step (RDS) for the iodide.
Electronic Bias
Electron-rich (due to +I effect of Me)
Electron-deficient
Oxidative Addition: The electron-donating methyl group slightly deactivates the C–I bond towards Pd(0) insertion compared to an unsubstituted ring, but the Iodine effect dominates.
Expert Insight: For unhindered aryl boronic acids (e.g., phenylboronic acid), 5-iodo-4-methylthiazole will generally react faster. However, if coupling with an ortho-substituted aryl boronic acid, 5-bromothiazole often affords higher yields because the "steric gearing" required to fit the bulky boronate around the C4-methyl group of the iodide destabilizes the transmetallation transition state.
B. Lithium-Halogen Exchange (Metallation)
This is the most critical differentiator. Thiazoles are prone to the Halogen Dance (Base-Catalyzed Halogen Migration) , where the halogen migrates from C5 to the thermodynamically more acidic C2 position.
5-Iodo-4-methylthiazole: The Li–I exchange is extremely rapid (
). At -78 °C, exchange occurs exclusively at C5 before the base can deprotonate C2.
5-Bromothiazole: The Li–Br exchange is slower. There is a significant risk that
-BuLi will deprotonate C2 before or during the exchange, leading to mixtures of C5-Li and C2-Li species, or scrambling via the halogen dance mechanism.
Comparative Data: Reaction Performance
The following data summarizes typical performance metrics in standard cross-coupling and metallation scenarios.
Reaction Type
Parameter
5-Iodo-4-methylthiazole
5-Bromothiazole
Suzuki Coupling
Catalyst
Pd(PPh) or Pd(dppf)Cl
Pd(dppf)Cl or Pd(dba)/SPhos
Temp/Time
60–80 °C / 2–4 h
80–100 °C / 4–12 h
Yield (PhB(OH))
85–95%
75–90%
Yield (2,6-MePhB(OH))
< 40% (Steric Clash)
60–75% (Accessible)
Li-Halogen Exchange
Reagent
-BuLi (1.05 eq)
-BuLi (1.1 eq) or -BuLi (2.0 eq)
Temp Limit
-78 °C to -40 °C
Strict -78 °C (Risk of Dance > -60 °C)
Selectivity (C5:C2)
> 99:1
~ 85:15 (variable w/o temp control)
Mechanistic Visualization
Diagram 1: Steric Impact on Catalytic Cycle
This diagram illustrates why the C4-Methyl group specifically hampers the transmetallation step, despite the faster oxidative addition of the iodide.
Caption: The "Crossover Effect": 5-iodo-4-methylthiazole enters the cycle rapidly (Oxidative Addition) but stalls at Transmetallation due to the C4-methyl group. 5-bromothiazole enters slowly but processes through Transmetallation smoothly.
Diagram 2: The Halogen Dance Risk
The competition between direct exchange and migration (dance) is temperature and halogen dependent.
Caption: 5-Iodothiazoles favor the green path (Direct Exchange). 5-Bromothiazoles are prone to the red path (Deprotonation) leading to Halogen Dance if temperature is not strictly controlled.
Experimental Protocols
Protocol A: Regioselective Suzuki Coupling of 5-Iodo-4-methylthiazole
Use this protocol for standard aryl boronic acids to leverage the high reactivity of the C–I bond.
A Researcher's Guide to the UV-Vis Absorption of 5-iodo-4-methyl-1,3-thiazol-2-amine and its Analogs
For drug development professionals and researchers in medicinal chemistry, understanding the physicochemical properties of novel compounds is a critical first step. Among these properties, the ultraviolet-visible (UV-Vis...
Author: BenchChem Technical Support Team. Date: February 2026
For drug development professionals and researchers in medicinal chemistry, understanding the physicochemical properties of novel compounds is a critical first step. Among these properties, the ultraviolet-visible (UV-Vis) absorption maximum (λmax) provides valuable insights into the electronic structure of a molecule. This guide focuses on 5-iodo-4-methyl-1,3-thiazol-2-amine, a substituted aminothiazole, and provides a comparative framework for its analysis, even when direct literature values are unavailable.
The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs.[1][2] However, specific spectroscopic data for complex derivatives like 5-iodo-4-methyl-1,3-thiazol-2-amine is often not published. This guide, therefore, presents a robust methodology for determining the λmax experimentally and contextualizes the expected results through comparison with structurally related, well-characterized compounds.
The Impact of Molecular Structure on UV-Vis Absorption
The UV-Vis absorption of a molecule is dictated by its electronic transitions, primarily π→π* and n→π* transitions.[3] The structure of the 2-aminothiazole core and the nature of its substituents directly influence the energy of these transitions and, consequently, the λmax value.
The Chromophore : The fundamental light-absorbing unit is the 2-aminothiazole ring itself. This heterocyclic system contains π electrons and non-bonding (n) electrons on the nitrogen and sulfur atoms, which can be excited by UV radiation.
Auxochromes and Substituent Effects : Groups attached to the chromophore can modify its absorption properties. The amino (-NH₂), methyl (-CH₃), and iodo (-I) groups on 5-iodo-4-methyl-1,3-thiazol-2-amine each play a role:
The amino group acts as an auxochrome, typically causing a bathochromic shift (to longer wavelengths) and an increase in absorption intensity.
The methyl group has a modest electronic effect.
The iodo group , being a halogen, can influence the absorption through both inductive and resonance effects, and its presence can lead to more complex spectra.
Comparative UV-Vis Data of 2-Aminothiazole Analogs
To estimate the expected λmax for the title compound, it is instructive to compare the absorption maxima of simpler, related molecules. The following table summarizes literature data for 2-aminothiazole and its 4-methyl derivative.
Note: The exact λmax can vary depending on the solvent used.
The data indicates that the core 2-aminothiazole structure absorbs in the mid-UV range. The addition of a methyl group at the 4-position appears to cause a slight bathochromic shift. It is hypothesized that the addition of an iodine atom at the 5-position in 5-iodo-4-methyl-1,3-thiazol-2-amine will likely result in a further shift to a longer wavelength.
Experimental Protocol for Determining λmax
The following is a detailed, step-by-step methodology for accurately determining the UV-Vis absorption maximum of 5-iodo-4-methyl-1,3-thiazol-2-amine.
I. Materials and Equipment
5-iodo-4-methyl-1,3-thiazol-2-amine (synthesized and purified)
Caption: Workflow for determining the UV-Vis absorption maximum.
III. Causality Behind Experimental Choices
Solvent Selection : The choice of solvent is critical as it can influence the position of the λmax.[8] Polar solvents may interact differently with the ground and excited states of the molecule compared to non-polar solvents, leading to shifts in the absorption spectrum (solvatochromism).[3][9][10] It is recommended to test in a polar protic solvent (like ethanol), a polar aprotic solvent (like acetonitrile), and a non-polar solvent (like cyclohexane) to fully characterize the compound. The solvent should also be transparent in the UV region being studied.
Concentration : The Beer-Lambert Law states that absorbance is directly proportional to concentration.[11] However, this relationship holds true for dilute solutions. At high concentrations, intermolecular interactions can cause deviations. Therefore, a concentration that gives a maximum absorbance below 1.5 is recommended to ensure linearity and accuracy.[12]
Baseline Correction : A baseline scan with the pure solvent in the cuvette is essential to subtract any background absorbance from the solvent itself and minor imperfections in the cuvette, ensuring that the final spectrum is solely due to the compound of interest.[13]
Discussion and Interpretation
Once the λmax for 5-iodo-4-methyl-1,3-thiazol-2-amine is determined, it can be compared with the values for the analogs in the table above. This comparison will provide valuable structure-activity relationship insights. A significant bathochromic (red) shift compared to 2-amino-4-methylthiazole would suggest that the iodo-substituent extends the π-conjugated system or has a significant electronic influence. Conversely, a hypsochromic (blue) shift would indicate a disruption of the conjugation.
By systematically applying this experimental and comparative approach, researchers can confidently characterize the UV-Vis absorption properties of 5-iodo-4-methyl-1,3-thiazol-2-amine and other novel derivatives, providing a solid foundation for further drug development studies.
References
Solvent Effects on the Electronic Spectra of Some Heterocyclic Azo Dyes. Korea Science. Available from: [Link]
UV-vis spectra of 2-aminothiazole (AT) and PATs synthesized with... ResearchGate. Available from: [Link]
Ultraviolet-Visible (UV-Vis) Spectroscopy: Principle and Uses. JoVE. Available from: [Link]
Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. MDPI. Available from: [Link]
2-Aminothiazole. NIST WebBook. Available from: [Link]
Effect of Solvent. Chemistry LibreTexts. Available from: [Link]
UV photostability of three 2-aminoazoles with key roles in prebiotic chemistry on the early earth. National Institutes of Health. Available from: [Link]
Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo. MDPI. Available from: [Link]
Using UV-visible Absorption Spectroscopy. Chemistry LibreTexts. Available from: [Link]
Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. MDPI. Available from: [Link]
2-Amino-4-methylthiazole. PubChem. Available from: [Link]
Effect of solvent. SlideShare. Available from: [Link]
Solvent Effects on the UV–vis Absorption and Emission of Optoelectronic Coumarins: a Comparison of Three Empirical Solvatochromic Models. ACS Publications. Available from: [Link]
Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Purdue University. Available from: [Link]
Experiment 10 Dye Concentration Using a UV-Vis Spectrophotometer. Available from: [Link]
2-aminothiazoles in drug discovery: Privileged structures or toxicophores? ResearchGate. Available from: [Link]
Spectroscopic and electrochemical properties of 2-aminophenothiazine. ResearchGate. Available from: [Link]
Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Semantic Scholar. Available from: [Link]
2-Aminothiazole. Wikipedia. Available from: [Link]
UV/Vis absorption spectra of thiazoles 1-4 with MB. ResearchGate. Available from: [Link]
New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. DergiPark. Available from: [Link]
2-Thiazolamine, 4-methyl-. NIST. Available from: [Link]
Electronic Supporting Information for. The Royal Society of Chemistry. Available from: [Link]
The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Shimadzu. Available from: [Link]
Synthesis, Molecular Structure, Spectral (IR, UV-Vis, 1H-NMR) and Molecular Docking Analysis of 4-Amino-5-(Naphth-2-Oyl)-2-Methyl-Phenylaminothiazole: DFT Technique. Available from: [Link]
A Senior Application Scientist's Guide to the Proper Disposal of 5-Iodo-4-methyl-1,3-thiazol-2-amine
As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a non-negotiable aspect of scientific integrity and laboratory safety.
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a non-negotiable aspect of scientific integrity and laboratory safety. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Iodo-4-methyl-1,3-thiazol-2-amine, a halogenated heterocyclic compound. The procedures outlined here are designed to ensure personnel safety, environmental protection, and regulatory compliance.
The core principle behind this protocol is waste stream segregation . 5-Iodo-4-methyl-1,3-thiazol-2-amine is an iodinated organic compound. Halogenated wastes cannot be mixed with non-halogenated organic wastes.[1][2] The reason for this strict separation is twofold: environmental persistence and the high-temperature incineration required for their safe destruction, a process that is more costly and specialized than for non-halogenated waste.[3][4][5]
Hazard Assessment and Pre-Disposal Safety
Before handling any waste, it is critical to understand the associated hazards. While a specific Safety Data Sheet (SDS) for 5-Iodo-4-methyl-1,3-thiazol-2-amine should always be the primary source of information, its chemical structure (a thiazole ring with an amine group and an iodine atom) suggests several potential hazards based on similar compounds.
Likely Hazards: Causes skin and eye irritation.[6][7][8] May be harmful if swallowed or inhaled.[7][8][9]
Engineering Controls: All handling and disposal procedures must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][2]
Personal Protective Equipment (PPE): The minimum required PPE must be worn at all times.[2]
PPE Category
Specification
Rationale
Eye Protection
Safety goggles or glasses with side shields
Protects against splashes and airborne particles.[2][10]
Hand Protection
Nitrile gloves
Provides a barrier against direct skin contact.[1][2] Always check the glove manufacturer's chemical resistance guide.[4]
Body Protection
Laboratory coat
Protects skin and personal clothing from contamination.[2]
The proper disposal of 5-Iodo-4-methyl-1,3-thiazol-2-amine hinges on meticulous segregation and clear labeling.
Step 1: Select the Correct Waste Container
You must use a dedicated waste container specifically designated for "Halogenated Organic Waste" .[1][2][5] These containers are often supplied by your institution's Environmental Health and Safety (EHS) department and may be color-coded (e.g., green-labeled carboys) for easy identification.[5]
Causality: Mixing halogenated compounds with other waste streams, particularly non-halogenated organics or aqueous waste, can create dangerous chemical reactions and complicates the disposal process, leading to significant cost increases and regulatory violations.[4][5]
Step 2: Prepare and Label the Container
Before adding any waste, ensure the container is properly labeled.
Affix a "Hazardous Waste" tag, available from your EHS department.[4]
Clearly write the full chemical name: "5-Iodo-4-methyl-1,3-thiazol-2-amine". Avoid abbreviations.
As waste is added, maintain a log on the container's tag or an accompanying sheet, recording the chemical name and estimated quantity.[5]
Keep the container closed with a secure cap when not actively adding waste.[4]
Step 3: Waste Transfer
Transfer the chemical waste into the designated container inside a chemical fume hood.
For Solid Waste: Use a clean spatula or scoop to transfer the solid powder.
For Contaminated Labware (e.g., vials, stir bars): If rinsing with a solvent, the resulting solvent rinseate is now also halogenated waste and must be collected in the same container. If not rinsing, disposable labware should be placed in a sealed bag, tagged as hazardous waste, and disposed of according to institutional solid waste protocols.[4]
For Contaminated PPE: Contaminated gloves and wipes should be collected in a sealed, labeled bag and disposed of as solid hazardous waste.[4][11]
Step 4: Storage and Disposal
Store the sealed and labeled halogenated waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[4]
The storage area should be cool, dry, and well-ventilated.[4]
Ensure the container is within secondary containment to mitigate spills.[4]
Once the container is full or has reached the institutional time limit for accumulation, arrange for pickup by your EHS department for final disposal.[4]
Caption: Disposal workflow for 5-Iodo-4-methyl-1,3-thiazol-2-amine.
Emergency Procedures: Spill and Exposure Management
Accidents require immediate and correct action. Always follow your institution's specific emergency protocols.
Minor Spill (Contained within Fume Hood)
Ensure PPE is intact. Alert others in the immediate area.
Contain the spill with an inert absorbent material (e.g., vermiculite, sand).[4][12]
Carefully scoop the absorbent material and spilled substance into a sealable bag or container.[4]
Label the container as "Spill Debris: 5-Iodo-4-methyl-1,3-thiazol-2-amine" and dispose of it as halogenated waste.
Decontaminate the spill area with an appropriate solvent and collect the cleaning materials for disposal.
Personnel Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][8] Seek medical attention.
Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open.[6][8] Seek immediate medical attention.
Inhalation: Move the individual to fresh air.[8] If breathing is difficult, seek immediate medical attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[7][9]
Always report any exposure incident to your supervisor and EHS department.
Personal protective equipment for handling 5-Iodo-4-methyl-1,3-thiazol-2-amine
Executive Summary & Hazard Architecture 5-Iodo-4-methyl-1,3-thiazol-2-amine is a halogenated heterocyclic amine commonly used as a scaffold in pharmaceutical synthesis. Unlike generic reagents, its dual functionality (ba...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Hazard Architecture
5-Iodo-4-methyl-1,3-thiazol-2-amine is a halogenated heterocyclic amine commonly used as a scaffold in pharmaceutical synthesis. Unlike generic reagents, its dual functionality (basic amine + labile iodine) creates a specific risk profile requiring protocols beyond standard "lab hygiene."
Silent Risks:Photolytic Deiodination. The C-I bond is susceptible to homolytic cleavage under light, potentially releasing corrosive free iodine (
) and altering the reagent's purity.
Chemical Incompatibility: Violent reaction potential with strong oxidizers and acid chlorides.
Risk Assessment & PPE Matrix
Effective safety is not about wearing more gear; it is about matching the barrier to the specific molecular threat.
The "Why" Behind the Gear (Causality)
Nitrile vs. Latex: We standardize on Nitrile (ASTM D6319) because thiazoles can permeate latex. For iodinated compounds, we specifically require a minimum thickness of 0.11mm to prevent micro-degradation from potential free iodine release.
Respiratory Logic: As a solid powder, the primary vector is inhalation of dust. However, once in solution (e.g., DMSO/DCM), the vector shifts to vapor inhalation, necessitating a Fume Hood rather than just a mask.
PPE Selection Matrix
Operation Phase
Respiratory Protection
Hand Protection
Eye/Face Protection
Body Protection
Solid Weighing
Fume Hood (Sash <18"). If unavailable: N95/P2 Respirator.
Single Nitrile (0.11mm). Change immediately if splashed.
Safety Goggles (Indirect Vent) to seal against dust.
Lab Coat (Cotton/Poly blend), closed-toe shoes.
Synthesis/Solvation
Fume Hood REQUIRED. Do not handle on open bench.
Double Nitrile (Outer glove changed every 30 mins).
Safety Glasses with Side Shields.
Lab Coat + Chemical Apron (if >100mL volume).
Spill Cleanup
Full Face Respirator (Organic Vapor/Acid Gas cartridge) if outside hood.
Laminate Film (Silver Shield) or Double Nitrile (0.2mm total).
Face Shield + Goggles.
Tyvek Suit or Chemical Apron.
Operational Protocol: A Self-Validating System
This workflow is designed to be self-validating : if you cannot perform a step (e.g., "Check Sash Height"), the system forces a stop.
Phase A: Preparation (The "Cold" Run)
Light Check: Ensure amber glassware or aluminum foil wrapping is available. Reason: Prevent photolytic degradation of the iodine moiety.
Ventilation Verification: Confirm hood face velocity is 80–100 fpm.
Acid Scavenging: If the reaction involves acid chlorides, have a base trap or scrubber ready. Aminothiazoles react exothermically with acids.
Phase B: Handling & Synthesis
Weighing: Use an anti-static gun or ionizer if available. Thiazole powders are often electrostatic.
Technique: Weigh inside the hood. If the balance is external, tare a closed vial, add solid inside the hood, cap tightly, then weigh.
Solvation: Add solvent slowly.
Caution: Avoid acetone if possible; aminothiazoles can form Schiff bases with ketones under catalytic conditions. Preferred solvents: DMSO, DMF, or Dichloromethane (DCM).
Phase C: Decontamination
Surface Wipe: Wipe balance and hood surface with a mild detergent followed by water.
Indicator Check: Use starch-iodide paper on surfaces if free iodine release is suspected (paper turns blue/black).
Visualized Decision Logic
The following diagram illustrates the decision-making process for PPE selection based on the physical state and quantity of the material.
Figure 1: PPE Decision Logic based on physical state and quantity. Green indicates standard precautions; Red indicates heightened barrier requirements.
Emergency Response & Disposal Logistics
Spill Response Workflow
Do not use water immediately. Water can spread organic powders or react with solvent carriers.
Figure 2: Step-by-step spill response protocol ensuring containment before cleanup.
Crucial Distinction: Even if dissolved in a non-halogenated solvent (like Methanol), the presence of the Iodine atom on the thiazole ring classifies the entire mixture as Halogenated for incineration purposes.
Labeling: Must explicitly state "Contains Organic Iodine."
Incompatibility: NEVER mix with acidic waste streams (e.g., waste from acid digestions). Acidification can protonate the amine or cleave the iodine, releasing toxic fumes.
References
PubChem. (n.d.). 2-Amino-5-methylthiazole (Analogous Hazard Data). National Library of Medicine. Retrieved from [Link]